2-Chloro-3-iodo-6-(trifluoromethoxy)pyridine

• CAS: 1221172-03-7

Core Science & Biosynthesis

Whitepaper: Strategic Utilization of 2-Chloro-3-iodo-6-(trifluoromethoxy)pyridine in Advanced Scaffold Synthesis

Executive Summary

In modern medicinal chemistry and agrochemical development, the strategic incorporation of fluorinated motifs is paramount for optimizing drug metabolism and pharmacokinetics (DMPK). 2-Chloro-3-iodo-6-(trifluoromethoxy)pyridine emerges as a premium, multi-functionalized heteroaromatic building block designed to address these challenges. By featuring three distinct functional vectors—a highly reactive iodine, an orthogonally reactive chlorine, and a metabolically robust trifluoromethoxy (-OCF 3​ ) group—this scaffold allows researchers to execute programmable, step-wise functionalizations while embedding superior physicochemical properties into the final therapeutic candidate.

This technical guide deconstructs the chemical properties, mechanistic causality, and validated experimental workflows for utilizing this building block in advanced drug discovery programs.

Physicochemical & Structural Profiling

The physical and electronic properties of 2-chloro-3-iodo-6-(trifluoromethoxy)pyridine dictate its behavior in both synthetic environments and biological systems. The table below summarizes its core quantitative data and the resulting implications for drug design[1].

Property	Quantitative Value	Implications for Drug Design & Synthesis
CAS Number	1221172-03-7	Standard identifier for procurement and registry[1].
Molecular Formula	C 6​ H 2​ ClF 3​ INO	Highly halogenated, electron-deficient heteroaromatic core.
Molecular Weight	323.44 g/mol	Optimal starting mass; allows for extensive elaboration while keeping the final drug candidate under the 500 Da Lipinski limit[1].
Hansch π (-OCF 3​ )	+1.04	Acts as a "pseudohalogen," significantly increasing lipophilicity and membrane permeability compared to a standard methoxy group ( π = -0.02)[2].
Conformation	Orthogonal	The -OCF 3​ moiety typically adopts a conformation orthogonal to the pyridine ring plane, providing unique steric shielding and enhancing target binding affinity[3].

Mechanistic Causality of Orthogonal Reactivity

The true synthetic value of this scaffold lies in the strict orthogonal reactivity of its halogen substituents, governed by fundamental thermodynamic and electronic principles.

The C-3 Iodine: The Kinetic Entry Point

The carbon-iodine (C-I) bond has a significantly lower bond dissociation energy (~240 kJ/mol) compared to the carbon-chlorine (C-Cl) bond (~330 kJ/mol). This energetic differential ensures that low-valent transition metals, such as Pd(0), will undergo oxidative addition almost exclusively at the C-3 position under mild conditions. This allows for rapid, regioselective cross-coupling (e.g., Suzuki, Sonogashira, or Heck reactions) without disturbing the C-Cl bond.

The C-2 Chlorine: The Electrophilic Trap

Once the C-3 position is elaborated, the C-2 chlorine becomes the synthetic focal point. While normally inert to mild cross-coupling, this specific chlorine is highly activated toward Nucleophilic Aromatic Substitution (S N​ Ar). Causality dictates this activation: the C-2 position is situated ortho to the electron-withdrawing pyridine nitrogen and para to the strongly electron-withdrawing -OCF 3​ group. This synergistic electron depletion makes the C-2 carbon highly electrophilic and susceptible to attack by amines, thiols, or alkoxides.

The C-6 Trifluoromethoxy Group: The Metabolic Shield

Beyond its electronic influence on the pyridine ring, the -OCF 3​ group acts as an impenetrable metabolic shield. Standard methoxy (-OCH 3​ ) groups are notorious "soft spots" in drug design, rapidly undergoing CYP450-mediated oxidative demethylation. The -OCF 3​ group resists this degradation due to the extreme strength of the C-F bonds and the steric bulk of the trifluoromethyl moiety, which physically blocks the enzymatic oxidation of the oxygen atom[4][5].

Validated Experimental Workflows

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems . They exploit the orthogonal reactivity described above.

Protocol A: Regioselective C-3 Suzuki-Miyaura Cross-Coupling

Objective: Install an aryl/heteroaryl group at C-3 while preserving the C-2 chlorine for downstream functionalization.

• Preparation: In an oven-dried Schlenk flask under an argon atmosphere, add 2-chloro-3-iodo-6-(trifluoromethoxy)pyridine (1.0 equiv) and the desired arylboronic acid (1.05 equiv).

• Catalyst & Base: Add Pd(dppf)Cl 2​ (0.05 equiv) and K 2​ CO 3​ (2.0 equiv). Mechanistic Note: A mild base like K 2​ CO 3​ is strictly chosen over stronger bases (e.g., KOtBu or NaOH) to prevent premature hydrolysis or S N​ Ar of the highly activated C-2 chlorine.

• Solvent System: Suspend the mixture in a degassed solvent system of 1,4-Dioxane/H 2​ O (4:1 v/v, 0.2 M concentration).

• Reaction: Heat the mixture to 60 °C for 4–6 hours. The visual transition of the catalyst from yellow Pd(II) to a dark red/black Pd(0) active species indicates successful initiation.

• Self-Validation (LC-MS): Monitor the reaction via LC-MS. The product mass must exhibit a characteristic 3:1 isotopic ratio (M and M+2 peaks), confirming that the single chlorine atom remains intact while the iodine (-127 Da) has been successfully displaced.

Protocol B: S N​ Ar Amination at the C-2 Position

Objective: Displace the C-2 chlorine with a primary or secondary amine to finalize the therapeutic scaffold.

• Preparation: Dissolve the C-3 functionalized intermediate from Protocol A (1.0 equiv) in anhydrous N-Methyl-2-pyrrolidone (NMP) or DMF (0.5 M).

• Nucleophile Addition: Add the desired amine (1.5 equiv) and N,N-Diisopropylethylamine (DIPEA) (2.0 equiv).

• Reaction: Heat the sealed system to 100–120 °C for 12 hours. Mechanistic Note: The high temperature provides the necessary activation energy to overcome the aromaticity penalty during the formation of the Meisenheimer complex intermediate.

• Workup & Validation: Quench with water and extract with EtOAc. Complete consumption of the chlorinated starting material on TLC, coupled with the disappearance of the M+2 isotopic peak on MS, validates the total conversion of the C-Cl bond.

Visualizing the Synthetic Workflow

The following diagram illustrates the logical progression of the orthogonal functionalization pathway, demonstrating how the distinct reactivity profiles of the halogens are leveraged sequentially.

Fig 1: Orthogonal functionalization pathway of 2-chloro-3-iodo-6-(trifluoromethoxy)pyridine.

Applications in Drug Development

The integration of the 2-chloro-3-iodo-6-(trifluoromethoxy)pyridine building block into a discovery pipeline directly addresses late-stage attrition causes in drug development:

• Overcoming Poor Bioavailability: The high lipophilicity ( π = +1.04) imparted by the -OCF 3​ group enhances passive membrane permeability, driving higher oral bioavailability and improved blood-brain barrier (BBB) penetration for CNS targets[2].

• Extending Half-Life: By replacing traditional methoxy or alkyl ethers with the -OCF 3​ moiety, medicinal chemists can effectively "armor" the molecule against rapid hepatic clearance, prolonging the drug's half-life and allowing for lower, safer dosing regimens[4][5].

References

• Chemical Science (RSC Publishing). "Access to a new class of synthetic building blocks via trifluoromethoxylation of pyridines and pyrimidines." Royal Society of Chemistry.[Link]

• MDPI. "Trifluoromethoxypyrazines: Preparation and Properties." Molecules. [Link]

• PubMed Central (PMC). "The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design." National Institutes of Health.[Link]

Sources

• 1. 1221172-03-7|2-Chloro-3-iodo-6-(trifluoromethoxy)pyridine|BLD Pharm [bldpharm.com]
• 2. mdpi.com [mdpi.com]
• 3. Access to a new class of synthetic building blocks via trifluoromethoxylation of pyridines and pyrimidines - Chemical Science (RSC Publishing) DOI:10.1039/C5SC02983J [pubs.rsc.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - PMC [pmc.ncbi.nlm.nih.gov]

Programmable Heterocycles: A Technical Whitepaper on 2-Chloro-3-iodo-6-(trifluoromethoxy)pyridine

Abstract

In modern drug discovery and agrochemical development, the strategic placement of halogens and fluorinated moieties on pyridine scaffolds is paramount for tuning pharmacokinetics and target binding. As a Senior Application Scientist, I frequently leverage highly functionalized building blocks to expedite late-stage structure-activity relationship (SAR) studies. One such elite scaffold is 2-chloro-3-iodo-6-(trifluoromethoxy)pyridine . This whitepaper deconstructs its chemical identifiers, provides a physicochemical rationale for its structural design, and outlines a field-tested, self-validating protocol for its orthogonal functionalization.

Core Identifiers and Quantitative Data

Before initiating any synthetic campaign, precise identification and structural verification of the starting material are non-negotiable. The quantitative and structural data for this compound, as cataloged by [1] and verified via [2], are summarized below.

Table 1: Chemical Identifiers and Physicochemical Properties

Property	Value
Chemical Name	2-Chloro-3-iodo-6-(trifluoromethoxy)pyridine
CAS Registry Number	1221172-03-7
Molecular Formula	C₆H₂ClF₃INO
Molecular Weight	323.44 g/mol
Canonical SMILES	C1=CC(=NC(=C1I)Cl)OC(F)(F)F
InChI	InChI=1S/C6H2ClF3INO/c7-5-3(11)1-2-4(12-5)13-6(8,9)10/h1-2H
InChIKey	AZPLTOZWQMTGIM-UHFFFAOYSA-N

Structural Causality in Drug Design

Why is this specific substitution pattern highly sought after in medicinal chemistry? The answer lies in the causality between its structural features and its resulting physicochemical behavior:

• The Trifluoromethoxy (-OCF₃) Group at C6: Often referred to as a "super-halogen," the -OCF₃ group imparts exceptional lipophilicity, which enhances cellular membrane permeability. Crucially, its strong electron-withdrawing nature metabolically stabilizes the pyridine ring against cytochrome P450-mediated oxidation, a common failure point for early-stage active pharmaceutical ingredients (APIs).

• The Halogen Pair (C2-Cl, C3-I): The true synthetic value of this molecule lies in the differential bond dissociation energies (BDE) of its halogens. The C-I bond is highly polarizable and significantly weaker (~240 kJ/mol) than the adjacent C-Cl bond (~330 kJ/mol). This energy delta is the physical basis for programmable transition-metal catalysis.

Orthogonal Reactivity & Synthetic Strategy

The thermodynamic difference between the C-I and C-Cl bonds allows for orthogonal reactivity . We can selectively activate the C3 position using Palladium catalysis at low temperatures, leaving the C2-chloro group perfectly intact for subsequent high-temperature cross-coupling or Nucleophilic Aromatic Substitution (SNAr).

Orthogonal functionalization workflow of 2-chloro-3-iodo-6-(trifluoromethoxy)pyridine.

Validated Experimental Protocol: Regioselective C3-Suzuki Coupling

To harness the orthogonal reactivity described above, I have engineered the following protocol for a chemoselective Suzuki-Miyaura coupling at the C3 position. This methodology is designed as a self-validating system , ensuring that any deviation in regioselectivity is immediately caught and corrected.

Methodology: Step-by-Step C3-Arylation

Step 1: Reagent Assembly

• Action: Charge an oven-dried Schlenk tube with 2-chloro-3-iodo-6-(trifluoromethoxy)pyridine (1.0 equiv), the desired arylboronic acid (1.05 equiv), and Pd(dppf)Cl₂ (0.05 equiv).

• Causality: A strict 1.05 equivalent of boronic acid ensures complete conversion without providing excess reagent that could drive unwanted bis-coupling at the C2 position. Pd(dppf)Cl₂ is selected because its large bite angle accelerates the reductive elimination step, thereby suppressing competitive dehalogenation side-reactions.

Step 2: Solvent and Base Addition

• Action: Add K₂CO₃ (2.0 equiv) dissolved in a thoroughly degassed 1,4-Dioxane/H₂O mixture (4:1 v/v).

• Causality: The aqueous base is critical to convert the boronic acid into the highly reactive boronate complex. Degassing the solvent via N₂ sparging prevents the oxidative homocoupling of the boronic acid and protects the transient Pd(0) active species from degradation.

Step 3: Thermal Execution

• Action: Stir the reaction mixture at 60°C for 4 hours.

• Causality: A temperature of 60°C provides sufficient thermal energy to overcome the activation barrier for C-I oxidative addition but remains strictly below the threshold required to activate the stronger C-Cl bond, ensuring absolute regioselectivity.

Step 4: Self-Validating In-Process Control (IPC)

• Action: At t = 3 hours, sample 10 µL of the reaction mixture, dilute in MeCN, and analyze via LC-MS.

• Validation Loop: The system validates its own selectivity through mass tracking. You must observe the disappearance of the starting mass ( m/z 323.4) and the appearance of the mono-coupled product. Decision Gate: If a mass corresponding to the bis-coupled byproduct is detected at >2% Area Under Curve (AUC), the system dictates an immediate temperature reduction to 50°C for all future batches utilizing this specific boronic acid.

Step 5: Isolation

• Action: Quench the reaction with deionized water, extract with ethyl acetate (3x), dry the combined organic layers over anhydrous Na₂SO₄, and purify via flash column chromatography (Hexanes/EtOAc gradient).

Analytical Characterization Standards

When validating the synthesized 2-chloro-3-iodo-6-(trifluoromethoxy)pyridine or its C3-derivatives, researchers must rely on distinct spectroscopic signatures:

• ¹⁹F NMR: A sharp, uncoupled singlet around -56.0 to -58.0 ppm is the definitive hallmark of the intact -OCF₃ group.

• ¹H NMR: The pyridine protons at C4 and C5 will appear as a pair of doublets (ortho-coupling, J ≈ 8 Hz). Upon successful C3-functionalization, the disappearance of the C4 proton signal in a 2D NOESY spectrum relative to the incoming aryl group confirms the exact site of coupling.

References

Modulating 2-Chloropyridine Reactivity: The Electronic Effects of the Trifluoromethoxy (-OCF3) Group

Executive Summary

The trifluoromethoxy (–OCF3) group is a privileged structural motif in modern medicinal chemistry and agrochemical development[1]. Often referred to as a "super-halogen," it imparts a unique combination of high electronegativity, metabolic stability, and profound lipophilicity[2]. When installed on a 2-chloropyridine scaffold—a ubiquitous heterocyclic building block—the –OCF3 group fundamentally alters the electronic landscape of the ring[3]. This technical guide provides an in-depth analysis of how the stereoelectronic properties of the –OCF3 group modulate the reactivity of 2-chloropyridines, specifically focusing on Nucleophilic Aromatic Substitution (SNAr) and transition-metal-catalyzed cross-coupling pathways.

Stereoelectronic Profile of the –OCF3 Group

To predict the reactivity of –OCF3 substituted pyridines, one must first deconstruct the functional group's electronic parameters. The –OCF3 group is characterized by a highly polarized C–F bond, which imparts a powerful inductive electron-withdrawing effect (–I)[1].

Unlike the standard methoxy (–OCH3) group, which acts as a strong resonance electron donor (+R), the oxygen lone pairs in the –OCF3 group are heavily stabilized by the adjacent, highly electronegative CF3 moiety. Furthermore, to minimize steric and electrostatic repulsion, the –OCF3 group frequently adopts an orthogonal conformation relative to the aromatic plane. This orthogonal geometry restricts orbital overlap between the oxygen lone pairs and the aromatic π -system, severely diminishing its +R capacity. Consequently, the –OCF3 group functions as a net electron-withdrawing substituent.

Table 1: Comparative Electronic and Physicochemical Parameters

Substituent	Hammett Constant ( σp​ )	Inductive Effect (–I)	Resonance Effect (+R)	Lipophilicity ( π )
–H	0.00	None	None	0.00
–OCH3	-0.27	Weak	Strong	-0.02[2]
–CF3	0.54	Strong	None	+0.88[2]
–OCF3	0.35	Strong	Weak	+1.04[2]

Data highlights the unique position of –OCF3 as both highly lipophilic and strongly electron-withdrawing.

Mechanistic Impact on Nucleophilic Aromatic Substitution (SNAr)

The nitrogen atom in 2-chloropyridine naturally withdraws electron density from the ring, rendering the C2 position electrophilic and susceptible to SNAr. The introduction of an –OCF3 group, particularly at the 5-position (e.g., 2-chloro-5-(trifluoromethoxy)pyridine), acts as a synergistic electronic amplifier[3].

The Causality of Acceleration: The rate-determining step in SNAr is the initial nucleophilic attack, which disrupts aromaticity to form an anionic intermediate known as the Meisenheimer complex. The strong –I effect of the 5-OCF3 group significantly lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the pyridine π -system. Because the 5-position is para to the C2-chloride, the inductive pull is perfectly positioned to stabilize the accumulating negative charge in the transition state. This delocalization drastically lowers the activation energy barrier, leading to accelerated reaction kinetics compared to unsubstituted 2-chloropyridine.

Fig 1. Logical flow of OCF3 electronic effects accelerating SNAr at the C2 position.

Mechanistic Impact on Transition-Metal Catalysis

In palladium- or nickel-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig), the fundamental first step is the oxidative addition of the low-valent metal into the C–Cl bond.

The Causality of Oxidative Addition: Historically, 2-chloropyridines are less reactive toward oxidative addition than their bromo- or iodo-counterparts due to the high bond dissociation energy of the C–Cl bond. However, the electron-withdrawing nature of the –OCF3 group decreases the electron density specifically at the C2-carbon, rendering it highly electrophilic. This electron deficiency facilitates the nucleophilic attack of the electron-rich Pd(0) species. By lowering the activation energy for oxidative addition, 2-chloro-5-(trifluoromethoxy)pyridine can be coupled under milder conditions (e.g., lower temperatures, weaker bases) than non-fluorinated analogs, minimizing side reactions and catalyst degradation.

Fig 2. Pd-catalyzed cross-coupling cycle highlighting OCF3-accelerated oxidative addition.

Self-Validating Experimental Protocols

To practically leverage these electronic effects, the following step-by-step methodologies are provided. Every reagent and condition is selected based on the mechanistic causality described above, creating a self-validating system for high-fidelity synthesis.

Protocol A: SNAr Amination of 2-Chloro-5-(trifluoromethoxy)pyridine

Objective: Synthesize 2-amino-5-(trifluoromethoxy)pyridine derivatives.

• Reagent Preparation: Charge a dry Schlenk flask with 2-chloro-5-(trifluoromethoxy)pyridine (1.0 equiv) and the target secondary amine (1.2 equiv).

• Solvent Selection: Add anhydrous N,N-Dimethylformamide (DMF) to achieve a 0.2 M concentration.

  • Causality: DMF is a highly polar aprotic solvent. It effectively solvates the nucleophile without hydrogen-bonding to it (which would dampen nucleophilicity) and stabilizes the highly polar anionic Meisenheimer transition state.

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (2.0 equiv).

  • Causality: DIPEA acts as a sterically hindered, non-nucleophilic proton sponge. It neutralizes the HCl byproduct, preventing the protonation and subsequent deactivation of the nucleophilic amine starting material.

• Thermal Activation: Heat the mixture to 80 °C for 4–6 hours.

  • Causality: Despite the –OCF3 group's acceleration, thermal energy is required to overcome the activation barrier for the C–Cl bond cleavage.

• Validation & Workup: Monitor via LC-MS. The protocol is self-validating: the disappearance of the starting material mass and the appearance of the product mass (Starting Mass - 35.5 [Cl] + Amine Mass - 1 [H]) confirms the SNAr pathway. Quench with water to precipitate the product.

Protocol B: Suzuki-Miyaura Coupling of 2-Chloro-5-(trifluoromethoxy)pyridine

Objective: Synthesize 2-aryl-5-(trifluoromethoxy)pyridine derivatives.

• Catalyst & Ligand: Combine Pd(dppf)Cl₂ (5 mol%), 2-chloro-5-(trifluoromethoxy)pyridine (1.0 equiv), and an arylboronic acid (1.1 equiv) in a reaction vial.

  • Causality: Pd(dppf)Cl₂ is utilized because the bidentate dppf ligand enforces a cis-geometry on the Pd(II) center, which is a geometric prerequisite that accelerates the final reductive elimination step.

• Base Selection: Add aqueous K₂CO₃ (2.0 M, 2.0 equiv).

  • Causality: Base is critical for transmetalation. It coordinates to the arylboronic acid to form an electron-rich boronate complex, which readily transfers the aryl group to the Pd(II) center.

• Solvent System: Suspend in a 4:1 mixture of 1,4-Dioxane/Water.

  • Causality: Dioxane solubilizes the organic substrates and the catalyst, while water is strictly required to dissolve the inorganic base and facilitate the formation of the active boronate species.

• Degassing: Purge the mixture with N₂ for 10 minutes.

  • Causality: Dissolved oxygen rapidly oxidizes and deactivates the active Pd(0) species into unreactive Pd(II) oxides.

• Reaction & Validation: Heat at 90 °C for 12 hours. The reaction self-validates visually (a breakdown in the catalytic cycle results in Pd black precipitation) and analytically via GC-MS confirmation of the cross-coupled biaryl mass.

References

• Access to a new class of synthetic building blocks via trifluoromethoxylation of pyridines and pyrimidines Source: Chemical Science (RSC Publishing) URL:[Link]

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design Source: MDPI URL:[Link]

• Cas 1206972-45-3, 2-Chloro-5-(trifluoromethoxy)pyridine Source: LookChem URL:[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Access to a new class of synthetic building blocks via trifluoromethoxylation of pyridines and pyrimidines - Chemical Science (RSC Publishing) DOI:10.1039/C5SC02983J [pubs.rsc.org]
• 3. lookchem.com [lookchem.com]

Protocols & Analytical Methods

Application Note: Regioselective Cross-Coupling of 2-Chloro-3-iodo-6-(trifluoromethoxy)pyridine

Target Audience: Synthetic Chemists, Medicinal Chemists, and Drug Discovery Professionals Document Type: Advanced Methodology & Experimental Protocol Guide

Executive Summary

The functionalization of highly substituted pyridine scaffolds is a cornerstone of modern medicinal chemistry. 2-Chloro-3-iodo-6-(trifluoromethoxy)pyridine (CAS: 1221172-03-7) represents a highly privileged, yet synthetically demanding, building block. It features three distinct functional handles: a highly reactive C3-iodo group, a moderately reactive C2-chloro group, and a lipophilic, electron-withdrawing C6-trifluoromethoxy (-OCF₃) group[1].

This application note details the mechanistic rationale and provides self-validating experimental protocols for the orthogonal, sequential cross-coupling of this scaffold. By exploiting the differential bond dissociation energies and the unique electronic environment of the pyridine ring, researchers can achieve >99:1 regioselectivity, rapidly generating complex 2,3,6-trisubstituted pyridine libraries.

Mechanistic Rationale & Orthogonal Reactivity

As a Senior Application Scientist, it is critical to understand why a reaction proceeds, rather than just how to set it up. The regioselectivity of this scaffold is governed by a delicate interplay of thermodynamics and orbital electronics[2]:

• Kinetic Preference for C-I Activation (Step 1): The carbon-iodine (C-I) bond dissociation energy (BDE) is approximately 55–65 kcal/mol, significantly weaker than the carbon-chlorine (C-Cl) bond (~79–81 kcal/mol). Under mild thermal conditions (25–50 °C), Palladium(0) exclusively undergoes oxidative addition at the C3-iodo position. The energy barrier for C-Cl activation is simply inaccessible at these temperatures, providing a wide thermodynamic window for absolute regioselectivity[3].

• Electronic Activation of the C-Cl Bond (Step 2): Once the C3 position is functionalized, the C2-chloro group must be activated. The C2 position is intrinsically activated by the adjacent electronegative pyridine nitrogen, which lowers the energy of the σ∗ C-Cl orbital. Furthermore, the strongly electron-withdrawing -OCF₃ group at C6 exerts a powerful inductive (-I) effect across the π -system, further depleting electron density and increasing the electrophilicity of the C2 carbon[1]. However, overcoming the strong C-Cl bond still requires elevated temperatures (90–110 °C) and electron-rich, bulky dialkylbiaryl phosphine ligands (e.g., XPhos, BrettPhos) to accelerate oxidative addition and prevent catalyst resting states[4].

Strategic Workflow

The following diagram illustrates the sequential coupling strategy. Temperature control is the primary self-validating mechanism to prevent the formation of bis-coupled impurities.

Caption: Sequential orthogonal cross-coupling strategy for the functionalization of the pyridine scaffold.

Experimental Protocols: A Self-Validating System

The following protocols are designed as self-validating systems. By adhering to the specified temperature boundaries and monitoring checkpoints, the chemist ensures mechanistic fidelity.

Protocol A: Regioselective C3-Arylation (Suzuki-Miyaura)

Objective: Exclusive functionalization of the C3-Iodo group without perturbing the C2-Chloro group.

Reagents & Materials:

• Substrate: 2-Chloro-3-iodo-6-(trifluoromethoxy)pyridine (1.0 equiv, 1.0 mmol)

• Coupling Partner: Arylboronic acid (1.05 equiv)

• Catalyst: Pd(dppf)Cl₂·CH₂Cl₂ (0.05 equiv, 5 mol%)

• Base: K₂CO₃ (2.0 equiv, 2.0 M aqueous solution)

• Solvent: 1,4-Dioxane (degassed, 0.2 M)

Step-by-Step Methodology:

• Preparation: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add the pyridine substrate, arylboronic acid, and Pd(dppf)Cl₂.

• Inert Atmosphere: Evacuate and backfill the flask with Argon (3x). Causality: Pd(0) intermediates are highly sensitive to oxidation; rigorous deoxygenation prevents catalyst deactivation.

• Solvent Addition: Add degassed 1,4-dioxane followed by the aqueous K₂CO₃ solution.

• Controlled Heating: Submerge the flask in a pre-heated oil bath strictly maintained at 45 °C . Stir vigorously for 4–6 hours.

• Validation Checkpoint (LC-MS/TLC): Monitor the reaction. The disappearance of the starting material (m/z ~323) and the appearance of the intermediate mass validates success. If a mass corresponding to the bis-coupled product appears, the temperature is too high or the boronic acid is in too great an excess.

• Workup: Cool to room temperature, dilute with EtOAc, wash with brine, dry over anhydrous Na₂SO₄, and concentrate. Purify via flash chromatography (Hexanes/EtOAc).

Protocol B: Subsequent C2-Amination (Buchwald-Hartwig)

Objective: Functionalization of the inert C2-Chloro group using an activated catalyst system.

Reagents & Materials:

• Substrate: C3-Aryl-2-chloro-6-(trifluoromethoxy)pyridine intermediate (1.0 equiv, 0.5 mmol)

• Coupling Partner: Primary or Secondary Amine (1.2 equiv)

• Catalyst Precursor: Pd₂(dba)₃ (0.02 equiv, 2 mol%)

• Ligand: BrettPhos (0.04 equiv, 4 mol%)

• Base: NaOtBu (1.5 equiv)

• Solvent: Anhydrous Toluene (0.1 M)

Step-by-Step Methodology:

• Preparation: In a glovebox or under rigorous Argon flow, charge a vial with the C3-coupled intermediate, Pd₂(dba)₃, BrettPhos, and NaOtBu. Causality: NaOtBu is highly moisture sensitive and will hydrolyze to NaOH, which can cause undesired nucleophilic aromatic substitution (S_NAr) or hydrolysis of the -OCF₃ group under harsh conditions.

• Activation: Add anhydrous toluene and the amine. Seal the vial.

• High-Temperature Coupling: Heat the reaction mixture to 105 °C for 12 hours. The color should transition from dark purple/black to a pale yellow/orange, indicating the formation of the active monomeric L-Pd(0) species[4].

• Validation Checkpoint: Complete consumption of the C3-intermediate via TLC/LC-MS.

• Workup: Filter the crude mixture through a short pad of Celite to remove palladium black and inorganic salts. Concentrate and purify via reverse-phase HPLC or silica gel chromatography.

Quantitative Data & Optimization Matrix

The table below summarizes the optimized parameters for various cross-coupling modalities applied to this specific scaffold, highlighting the stark contrast in conditions required to achieve regioselectivity.

Reaction Phase	Target Bond	Catalyst System	Base / Solvent	Temp (°C)	Yield (%)	Regioselectivity (C3:C2)
C3 Suzuki-Miyaura	C-I	Pd(dppf)Cl₂, 5 mol%	K₂CO₃ / Dioxane:H₂O	45	88 - 94	> 99:1
C3 Sonogashira	C-I	Pd(PPh₃)₂Cl₂, CuI	Et₃N / DMF	25	90 - 95	> 99:1
C2 Suzuki-Miyaura	C-Cl	Pd₂(dba)₃, XPhos	K₃PO₄ / Toluene:H₂O	100	80 - 87	N/A (Sequential)
C2 Buchwald-Hartwig	C-Cl	Pd(OAc)₂, BrettPhos	NaOtBu / Toluene	105	75 - 85	N/A (Sequential)

Critical Parameters & Troubleshooting

• Catalyst Poisoning by Pyridine Nitrogen: The basic nitrogen of the pyridine ring can coordinate to the Palladium center, forming a stable, inactive resting state. This is mitigated in Protocol B by using highly sterically demanding ligands like BrettPhos or XPhos, which physically block the coordination of the pyridine nitrogen to the metal center[4].

• Protodehalogenation: If the C3 Suzuki coupling is run with slow-reacting boronic acids, competitive protodeiodination may occur. To prevent this, ensure the boronic acid is freshly recrystallized and consider switching to a more active catalyst like Pd(PPh₃)₄ if the reaction stalls.

• Stability of the -OCF₃ Group: The trifluoromethoxy group is generally robust under standard cross-coupling conditions. However, prolonged exposure to strong aqueous hydroxide bases at temperatures exceeding 100 °C can lead to partial hydrolysis. Using anhydrous conditions (Protocol B) or milder bases like K₂CO₃ or K₃PO₄ (Protocol A) preserves the integrity of this moiety[1].

References[1] Title: Access to a new class of synthetic building blocks via trifluoromethoxylation of pyridines and pyrimidines. Source: Chemical Science (RSC Publishing). URL:https://pubs.rsc.org/en/content/articlelanding/2015/SC/C5SC02983J[3] Title: Application Notes and Protocols for Regioselective Synthesis Using 2-Chloropyridine-3-boronic Acid. Source: Benchchem. URL:https://www.benchchem.com/notes/2-chloropyridine-3-boronic-acid[4] Title: Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Source: Chemical Reviews (ACS Publications). URL:https://pubs.acs.org/doi/10.1021/acs.chemrev.6b00140[2] Title: Synthesis of 2,6-disubstituted pyridin-3-yl C-2′-deoxyribonucleosides through chemoselective transformations of bromo-chloropyridine C-nucleosides. Source: Organic & Biomolecular Chemistry (RSC Publishing). URL:https://pubs.rsc.org/en/content/articlelanding/2013/OB/C3OB40774H

Sources

• 1. Access to a new class of synthetic building blocks via trifluoromethoxylation of pyridines and pyrimidines - Chemical Science (RSC Publishing) DOI:10.1039/C5SC02983J [pubs.rsc.org]
• 2. Synthesis of 2,6-disubstituted pyridin-3-yl C -2′-deoxyribonucleosides through chemoselective transformations of bromo-chloropyridine C -nucleosides - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C3OB40774H [pubs.rsc.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]

Advanced Application Notes: Suzuki-Miyaura Coupling Protocols for 3-Iodopyridine Derivatives

Introduction & Mechanistic Rationale

3-Iodopyridine derivatives (such as 4-amino-3-iodopyridine and 3-fluoro-4-iodopyridine) are highly versatile electrophiles in medicinal chemistry, frequently utilized to construct complex biaryl scaffolds for kinase inhibitors and agrochemicals. The Suzuki-Miyaura cross-coupling reaction is the premier method for functionalizing the C3 position of the pyridine ring.

The Causality of Site-Selectivity: The preference for coupling at the 3-iodo position is thermodynamically driven by the Bond Dissociation Energy (BDE). The C–I bond has a significantly lower BDE (~65 kcal/mol) compared to C–Br (~81 kcal/mol) or C–Cl (~96 kcal/mol) bonds. This energy differential ensures that the initial oxidative addition of the Pd(0) catalyst occurs rapidly and exclusively at the C3-iodo position. Consequently, highly site-selective couplings can be achieved even in polyhalogenated substrates (e.g., 2-bromo-3-iodopyridine couples cleanly at C3 without affecting the C2-bromo group) [2].

The Catalytic Cycle & System Logic

A successful Suzuki-Miyaura protocol is a self-validating system where each reagent plays a mechanistically distinct role:

• Oxidative Addition: The electron-rich Pd(0) inserts into the C–I bond.

• Base Activation: Inorganic bases (e.g., K₂CO₃, Cs₂CO₃) neutralize the generated acid and coordinate with the arylboronic acid to form a negatively charged, nucleophilic boronate complex[Ar-B(OH)₃]⁻.

• Transmetalation: The rate-limiting step where the aryl group transfers from boron to palladium.

• Reductive Elimination: The C–C bond is formed, releasing the product and regenerating the Pd(0) catalyst.

Catalytic cycle of Suzuki-Miyaura coupling for 3-iodopyridines.

Optimization & Quantitative Data

The choice of catalyst, base, and solvent dictates the efficiency of the transmetalation step. Biphasic solvent systems (e.g., Toluene/EtOH/H₂O) are critical: the organic phase solubilizes the pyridine substrate and catalyst, while the aqueous phase dissolves the base and facilitates boronate formation [1]. For sterically hindered boronic acids, stronger bases (e.g., KOtBu) or larger cations (e.g., Cs⁺) are required to accelerate the reaction and overcome steric repulsion [4].

Table 1: Optimization of Reaction Conditions for 3-Iodopyridine Derivatives

Catalyst System (mol %)	Base (Equiv)	Solvent System (v/v)	Temp (°C)	Time (h)	Estimated Yield (%)	Substrate Profile
Pd(PPh₃)₄ (5%)	K₂CO₃ (2.0)	Toluene/EtOH/H₂O (5:2:2)	90	12	85 - 95	Standard, unhindered [1]
PdCl₂(dppf) (5%)	Cs₂CO₃ (2.0)	1,4-Dioxane/H₂O (4:1)	80	8	90 - 98	Electron-deficient [1]
Pd₂(dba)₃ / XPhos (5%)	K₃PO₄ (2.0)	t-BuOH/H₂O (4:1)	100	4	> 95	Sterically hindered [1]
Pd(OAc)₂ (1%)	K₂CO₃ (2.0)	DMF/H₂O (1:1)	120 (MW)	0.16	~ 70	Rapid screening [3]

Experimental Workflows & Protocols

Step-by-step experimental workflow for the Suzuki-Miyaura coupling protocol.

Protocol A: Standard Thermal Coupling (e.g., 4-Amino-3-iodopyridine)

Designed for robust, scalable synthesis of unhindered to moderately hindered biaryls.

Materials:

• 3-Iodopyridine derivative (1.0 mmol, 1.0 eq)

• Arylboronic acid (1.2 mmol, 1.2 eq)

• Pd(PPh₃)₄ (0.05 mmol, 5 mol%)

• K₂CO₃ (2.0 mmol, 2.0 eq)

• Degassed Toluene/EtOH/H₂O (5 mL / 2 mL / 2 mL)

Step-by-Step Procedure:

• Preparation: To an oven-dried round-bottom flask equipped with a magnetic stir bar, add the 3-iodopyridine derivative, arylboronic acid, and K₂CO₃.

• Atmosphere Exchange: Seal the flask with a rubber septum. Evacuate the flask under high vacuum and backfill with Argon. Repeat this cycle three times to ensure a strictly inert atmosphere. (Causality: O₂ oxidizes the Pd(0) catalyst to inactive Pd(II) and promotes homocoupling of the boronic acid).

• Catalyst & Solvent Addition: Briefly remove the septum under a positive flow of Argon to add Pd(PPh₃)₄. Re-seal and inject the previously degassed solvent mixture (Toluene/EtOH/H₂O) via syringe.

• Reaction: Attach a reflux condenser (flushed with Argon). Heat the biphasic mixture to 90 °C with vigorous stirring for 8–12 hours.

• Monitoring: Monitor reaction progress via TLC (e.g., 50% EtOAc/Hexanes) or LC-MS until the complete disappearance of the 3-iodopyridine starting material.

• Workup: Cool the mixture to room temperature. Dilute with Ethyl Acetate (20 mL) and Water (10 mL). Separate the layers and extract the aqueous phase with Ethyl Acetate (2 × 10 mL).

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify via flash column chromatography on silica gel to afford the pure 3-arylpyridine product.

Protocol B: Microwave-Assisted Coupling for Hindered Substrates

Designed for rapid library generation or highly sterically encumbered boronic acids.

Materials:

• 3-Iodopyridine derivative (1.0 mmol, 1.0 eq)

• Sterically hindered Arylboronic acid (1.5 mmol, 1.5 eq)

• Pd(OAc)₂ (0.01 mmol, 1 mol%) and appropriate ligand (e.g., XPhos, 2 mol%)

• K₂CO₃ (2.0 mmol, 2.0 eq)

• Degassed DMF/H₂O (1:1 v/v, 6 mL)

Step-by-Step Procedure:

• Preparation: In a heavy-walled microwave vial equipped with a stir bar, combine the 3-iodopyridine, boronic acid, Pd(OAc)₂, ligand, and base.

• Solvent Addition: Add the DMF/H₂O mixture. Seal the vial with a crimp cap equipped with a PTFE septum.

• Degassing: Sparge the solution with Argon via a submerged needle for 5 minutes, providing an outlet needle for gas escape.

• Irradiation: Place the vial in a dedicated microwave synthesizer. Heat to 120 °C for 10–15 minutes [3]. (Causality: Microwave irradiation provides rapid, uniform volumetric heating, overcoming the high activation energy barrier associated with the transmetalation of bulky substrates).

• Workup: Cool the vial via compressed air. Dilute with Ethyl Acetate and filter through a short pad of Celite to remove palladium black. Proceed with standard aqueous extraction and chromatography as described in Protocol A.

Troubleshooting & Self-Validation

To ensure the integrity of the protocol, observe the following self-validating indicators:

• Issue: High levels of Ar-Ar Homocoupling.

  • Causality: Oxygen contamination leads to Pd-catalyzed oxidative homocoupling of the boronic acid.

  • Solution: Implement strict freeze-pump-thaw degassing for solvents rather than simple sparging.

• Issue: Incomplete Conversion & Protodeboronation.

  • Causality: Boronic acids (especially electron-deficient ones) can undergo base-catalyzed hydrolysis of the C–B bond faster than transmetalation.

  • Solution: Increase the equivalents of boronic acid (up to 1.5 eq), lower the reaction temperature slightly, or switch to a less nucleophilic base (e.g., K₃PO₄ instead of NaOH).

References

• Almond-Thynne, J., et al. Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. Chemical Science (RSC Publishing). Available at: [Link]

• MDPI. Microwave Assisted Suzuki-Miyaura and Ullmann Type Homocoupling Reactions of 2- and 3-Halopyridines Using a Pd(OAc)2/Benzimidazolium Salt and Base Catalyst System. Available at: [Link]

• The Journal of Organic Chemistry. Base and Cation Effects on the Suzuki Cross-Coupling of Bulky Arylboronic Acid with Halopyridines: Synthesis of Pyridylphenols. ACS Publications. Available at: [Link]

Application Notes and Protocols for Sonogashira Coupling at the C3-Iodine Position

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed exploration of the Sonogashira coupling reaction, with a specific focus on its application for the functionalization of C3-iodo substituted aromatic and heterocyclic systems. As a cornerstone of modern organic synthesis, the Sonogashira reaction offers a powerful and versatile method for the formation of carbon-carbon bonds, particularly between sp² and sp hybridized carbon atoms.[1][2] Its utility in drug discovery and development is profound, enabling the synthesis of complex molecular architectures and novel chemical entities.[3][4] This document will delve into the mechanistic underpinnings of the reaction, provide detailed, field-proven protocols, and offer insights into troubleshooting and optimization.

The Strategic Importance of C3-Alkynylation

In the landscape of medicinal chemistry, heterocyclic scaffolds such as indoles, pyridines, and indazoles are considered "privileged structures" due to their frequent appearance in biologically active compounds.[3] The C3 position of these and other related ring systems is often a critical site for substitution to modulate pharmacological activity. The introduction of an alkynyl moiety via Sonogashira coupling at a C3-iodo position provides a gateway to a diverse range of molecular complexities.[3] The resulting alkynes are not merely final products but also versatile synthetic intermediates, amenable to further transformations.

Understanding the Sonogashira Coupling: A Tale of Two Catalytic Cycles

The Sonogashira reaction traditionally employs a dual catalytic system, involving a palladium complex and a copper(I) co-catalyst.[1][5] While the exact mechanism can be intricate and subject to reaction conditions, a generally accepted model involves two interconnected catalytic cycles.[5][6] Understanding these cycles is paramount for rational protocol design and troubleshooting.

The Palladium Cycle: The cycle is initiated by the oxidative addition of the aryl or vinyl halide (in our case, the C3-iodo substrate) to a low-valent palladium(0) species. This is often the rate-determining step.[5] The reactivity of the halide is a key factor, with iodides being the most reactive, followed by bromides and chlorides.[1][7]

The Copper Cycle: Concurrently, the terminal alkyne reacts with a copper(I) salt in the presence of a base to form a copper acetylide intermediate.[7] This step increases the nucleophilicity of the alkyne.

Transmetalation and Reductive Elimination: The crucial transmetalation step involves the transfer of the acetylide group from the copper to the palladium complex.[5] Subsequent reductive elimination from the palladium(II) intermediate yields the final coupled product and regenerates the active palladium(0) catalyst, allowing the cycle to continue.[7]

Figure 1: Simplified representation of the dual catalytic cycles in a traditional Sonogashira coupling reaction.

The Rise of Copper-Free Sonogashira Coupling

While the classic Sonogashira protocol is highly effective, the use of a copper co-catalyst can sometimes lead to undesirable side reactions, most notably the homocoupling of terminal alkynes (Glaser coupling).[1][8] This can complicate product purification and reduce the overall yield of the desired cross-coupled product.[8] Consequently, significant research has been directed towards the development of copper-free Sonogashira protocols.[4][9]

In the absence of copper, the activation of the alkyne is believed to occur directly at the palladium center.[5] This often requires more specialized ligands and reaction conditions to achieve high efficiency.[9] The choice between a traditional or copper-free protocol will depend on the specific substrates, the propensity for Glaser coupling, and the desired purity of the final product.

Figure 2: Proposed catalytic cycle for a copper-free Sonogashira reaction.

Detailed Application Protocols

The following protocols are designed to be robust starting points for the Sonogashira coupling at a C3-iodine position. Optimization may be required for specific substrates.

4.1. General Protocol for Traditional (Copper-Catalyzed) Sonogashira Coupling

This protocol is suitable for a wide range of C3-iodo heterocycles and terminal alkynes.

Materials and Reagents:

• C3-Iodo substrate (e.g., 3-iodoindole, 3-iodopyridine) (1.0 equiv)

• Terminal alkyne (1.1 - 1.5 equiv)

• Palladium catalyst (e.g., PdCl₂(PPh₃)₂, 1-5 mol%)[5]

• Copper(I) iodide (CuI, 0.5-2 mol%)[7]

• Base (e.g., triethylamine (TEA) or diisopropylethylamine (DIPEA), 2-4 equiv)

• Anhydrous, deoxygenated solvent (e.g., Tetrahydrofuran (THF) or N,N-Dimethylformamide (DMF))

Step-by-Step Procedure:

• Reaction Setup: To a dry, two-necked round-bottom flask equipped with a magnetic stir bar and a condenser, add the palladium catalyst and copper(I) iodide.[7]

• Inert Atmosphere: Seal the flask and evacuate and backfill with an inert gas (e.g., argon or nitrogen) three times.

• Addition of Reagents: Under a positive flow of the inert gas, add the C3-iodo substrate and the terminal alkyne.[7]

• Solvent and Base Addition: Add the anhydrous, deoxygenated solvent via syringe, followed by the addition of the amine base.[7] The reaction concentration is typically between 0.1 and 0.5 M.

• Reaction Conditions: Stir the reaction mixture at room temperature or heat as necessary (monitoring by TLC or LC-MS is recommended).[3]

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with a suitable organic solvent (e.g., ethyl acetate or diethyl ether). Wash the organic layer with a saturated aqueous solution of ammonium chloride to remove copper salts, followed by a brine wash.[7]

• Purification: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.[7]

4.2. Protocol for Copper-Free Sonogashira Coupling

This protocol is advantageous when Glaser homocoupling is a significant side reaction.

Materials and Reagents:

• C3-Iodo substrate (1.0 equiv)

• Terminal alkyne (1.1 - 1.5 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 1-5 mol%)[10]

• Base (e.g., a stronger, non-coordinating base like cesium carbonate (Cs₂CO₃) or potassium carbonate (K₂CO₃), 2-3 equiv)

• Anhydrous, deoxygenated solvent (e.g., DMF, 1,4-dioxane, or toluene)

Step-by-Step Procedure:

• Reaction Setup: In a dry reaction vessel under an inert atmosphere, combine the C3-iodo substrate, the palladium catalyst, and the base.

• Addition of Reagents: Add the anhydrous, deoxygenated solvent, followed by the terminal alkyne.

• Reaction Conditions: Heat the reaction mixture to the desired temperature (typically between 60-120 °C) and monitor its progress.

• Work-up: After the reaction is complete, cool the mixture, dilute it with an organic solvent, and wash with water and brine.

• Purification: Dry the organic layer, concentrate it, and purify the residue by column chromatography.

Table 1: Comparison of Key Reaction Parameters

Parameter	Traditional Sonogashira	Copper-Free Sonogashira	Rationale for Choice
Co-catalyst	Copper(I) Iodide (CuI)	None	Omit copper to prevent alkyne homocoupling (Glaser reaction).[1][8]
Palladium Catalyst	PdCl₂(PPh₃)₂, Pd(PPh₃)₄	Pd(PPh₃)₄, Pd₂(dba)₃ with ligand	Copper-free conditions may require more specialized and electron-rich ligands to facilitate alkyne activation at the palladium center.[5]
Base	Amine bases (TEA, DIPEA)	Inorganic bases (Cs₂CO₃, K₂CO₃) or hindered amines	Amine bases can also act as ligands for palladium.[1] Inorganic bases are often preferred in copper-free systems to avoid complex interactions.
Solvent	THF, DMF	DMF, 1,4-dioxane, toluene	Solvent choice can influence catalyst solubility and reaction kinetics.
Temperature	Room temperature to moderate heating	Often requires higher temperatures	The absence of a copper co-catalyst may necessitate more forcing conditions to achieve a comparable reaction rate.

Troubleshooting Common Issues

• Low or No Conversion:

  • Cause: Inactive catalyst, insufficient temperature, or poor quality of reagents.

  • Solution: Ensure the use of a fresh, active palladium catalyst. Degas solvents and reagents thoroughly to remove oxygen, which can deactivate the catalyst. Consider increasing the reaction temperature.

• Formation of Glaser Homocoupling Product:

  • Cause: Presence of oxygen and a copper co-catalyst.

  • Solution: Switch to a copper-free protocol. Ensure a strictly inert atmosphere throughout the reaction.

• Dehalogenation of the Starting Material:

  • Cause: Presence of water or other protic sources.

  • Solution: Use anhydrous solvents and reagents. Ensure the base is not excessively hydrous.

Figure 3: A logical workflow for troubleshooting common issues in Sonogashira coupling reactions.

Conclusion

The Sonogashira coupling at the C3-iodine position is a robust and highly valuable transformation in the synthesis of complex molecules for drug discovery and development. A thorough understanding of the underlying reaction mechanism, including the roles of the palladium catalyst, copper co-catalyst, and base, is crucial for successful implementation. By carefully selecting the appropriate protocol, whether traditional or copper-free, and by being mindful of potential side reactions and their mitigation strategies, researchers can effectively harness the power of this reaction to access novel chemical space.

References

• Jadhav, G. R., et al. (2021). Copper-free Sonogashira cross-coupling reactions: an overview. RSC Advances, 11(12), 6636-6669. [Link]

• Wikipedia. Sonogashira coupling. [Link]

• Belkessam, R., et al. (2018). Sonogashira Cross-Coupling Reaction of 3-Iodoindazoles with Various Terminal Alkynes: A Mild and Flexible Strategy to Design 2-Aza Tryptamines. ResearchGate. [Link]

• Royal Society of Chemistry. (2021). Copper-free Sonogashira cross-coupling reactions: an overview. [Link]

• Semantic Scholar. [PDF] Copper-free Sonogashira cross-coupling reactions: an overview. [Link]

• Chemistry LibreTexts. (2024). Sonogashira Coupling. [Link]

• Shaikh, I. R., et al. (2020). Palladium and Copper Catalyzed Sonogashira cross Coupling an Excellent Methodology for C-C Bond Formation over 17 Years: A Review. MDPI. [Link]

• ARPI. (2018). Palladium Supported on Silk Fibroin as Efficient Catalyst for Sonogashira Coupling and Sonogashira‐Cacchi Type Annulation. [Link]

• ResearchGate. Copper-free Sonogashira coupling reactions in the presence of the Pd(PPh3)4. [Link]

• ACS Publications. (2017). Mechanistic Insights into the Copper-Cocatalyzed Sonogashira Cross-Coupling Reaction: Key Role of an Anion. [Link]

• RSC Advances. (2023). Copper-catalyzed Sonogashira reactions: advances and perspectives since 2014. [Link]

• Organic Chemistry Portal. Sonogashira Coupling. [Link]

• MDPI. (2018). Solid-Supported Palladium Catalysts in Sonogashira Reactions: Recent Developments. [Link]

• National Institutes of Health. (2014). Copper-Free Sonogashira Cross-Coupling for Functionalization of Alkyne-Encoded Proteins in Aqueous Medium and in Bacterial Cells. [Link]

• Vedantu. (2020). Sonogashira Coupling: Mechanism, Steps & Applications Explained. [Link]

• RSC Publishing. (2015). Palladium salen Complex: An efficient Catalyst for Sonogashira reaction at room temperature. [Link]

• ResearchGate. Recent progress in copper-free Sonogashira-Hagihara cross-couplings in water. [Link]

• ACS Publications. (2003). Sonogashira Coupling Reaction with Diminished Homocoupling. [Link]

• Beilstein Journal of Organic Chemistry. (2022). Recent developments and trends in the iron- and cobalt-catalyzed Sonogashira reactions. [Link]

• National Institutes of Health. (2011). Iodine/Palladium Approaches to the Synthesis of Polyheterocyclic Compounds. [Link]

• Wipf Group. Ligand-, Copper-, and Amine-Free Sonogashira Reaction of Aryl Iodides and Bromides with Terminal Alkynes. [Link]

• Organic Chemistry Portal. (2006). Modified Palladium-Catalyzed Sonogashira Cross-Coupling Reactions under Copper-, Amine-, and Solvent-Free Conditions. [Link]

• ACS Publications. (2008). Two Competing Mechanisms for the Copper-Free Sonogashira Cross-Coupling Reaction. [Link]

• National Institutes of Health. (2024). Protocol for Sonogashira coupling of alkynes and aryl halides via nickel catalysis. [Link]

• RSC Publishing. (2021). Copper-free Sonogashira cross-coupling reactions: an overview. [Link]

• ResearchGate. The Sonogashira coupling reaction mechanism. [Link]

• ResearchGate. Sonogashira cross coupling of substituted iodo-acetates with terminal alkynes. [Link]

• RSC Publishing. (2013). Aqueous/organic cross coupling: Sustainable protocol for Sonogashira reactions of heterocycles. [Link]

• Scirp.org. (2017). Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes. [Link]

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• 10. researchgate.net [researchgate.net]

Advanced Application Notes: Nucleophilic Aromatic Substitution (SNAr) on 2-Chloro-6-(trifluoromethoxy)pyridine

Target Audience: Researchers, synthetic chemists, and drug development professionals. Substrate: 2-Chloro-6-(trifluoromethoxy)pyridine (CAS: 1221171-70-5)

Substrate Profiling and Mechanistic Causality

In modern medicinal chemistry and agrochemical development, the incorporation of fluorinated motifs is a proven strategy to enhance metabolic stability, lipophilicity, and target binding affinity. 2-Chloro-6-(trifluoromethoxy)pyridine has emerged as a highly versatile building block, particularly in the synthesis of novel therapeutics such as anti-HCV agents and advanced N-heterocycles [1, 2].

The utility of this substrate lies in its exceptional reactivity toward Nucleophilic Aromatic Substitution (SNAr). To design efficient workflows, one must understand the electronic causality driving this reactivity:

• The Pyridine Nitrogen Effect: The electronegative nitrogen atom in the pyridine ring acts as a powerful electron sink. It highly activates the ortho (C2 and C6) and para (C4) positions toward nucleophilic attack by stabilizing the anionic charge in the transition state [3].

• The Trifluoromethoxy (-OCF3) Inductive Pull: While the -OCF3 group has a mild resonance-donating (+R) effect, its strong inductive electron-withdrawing (-I) effect dominates the ground-state electronics of the ring. This significantly lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the pyridine system, making the C2-chlorine position highly electrophilic and susceptible to attack [3, 4].

• Leaving Group Dynamics: The SNAr reaction proceeds via a two-step addition-elimination mechanism. The rate-determining step is the initial nucleophilic attack to form the resonance-stabilized Meisenheimer complex. The subsequent rapid expulsion of the chloride ion restores aromaticity [4].

Figure 1: Mechanistic logic of SNAr on 2-chloro-6-(trifluoromethoxy)pyridine.

Quantitative Reaction Parameters

The choice of nucleophile dictates the required basicity, solvent polarity, and thermal energy. Below is a quantitative summary of optimized parameters for displacing the C2-chloride.

Nucleophile Class	Representative Reagent	Base	Solvent	Temp (°C)	Time (h)	Expected Yield
Primary Amines	Benzylamine	DIPEA (2.0 eq)	NMP	100 - 120	12 - 18	75 - 85%
Secondary Amines	Morpholine	K₂CO₃ (2.5 eq)	DMF	80 - 100	8 - 12	80 - 92%
Alkoxides	Sodium Methoxide	NaH (1.2 eq)	THF	0 - 25	2 - 4	85 - 95%
Phenoxides	Phenol	Cs₂CO₃ (1.5 eq)	DMF	60 - 80	4 - 6	70 - 88%
Thiolates	Thiophenol	K₂CO₃ (1.5 eq)	DMF	25 - 50	1 - 3	> 90%

Note: NMP is preferred over DMF for aminations exceeding 100 °C due to DMF's tendency to thermally decompose into dimethylamine, which can act as a competing nucleophile.

Experimental Workflows and Decision Matrix

The following decision tree illustrates the workflow for selecting reaction conditions based on the nucleophile's inherent reactivity.

Figure 2: Decision matrix and workflow for SNAr functionalization.

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, the protocols below are designed as self-validating systems. They include specific In-Process Controls (IPCs) that allow the scientist to verify the reaction's success before proceeding to the next step.

Protocol A: C-N Bond Formation (Amination with a Secondary Amine)

Objective: Synthesis of 4-(6-(trifluoromethoxy)pyridin-2-yl)morpholine.

Causality for Choices: Morpholine is a moderately nucleophilic secondary amine. Due to the steric hindrance of the adjacent -OCF3 group and the inherent stability of the C-Cl bond, thermal activation is required. K₂CO₃ is chosen as a heterogeneous, non-nucleophilic base to scavenge the generated HCl, driving the equilibrium forward without inducing side reactions.

Step-by-Step Procedure:

• Setup: To an oven-dried 20 mL reaction vial equipped with a magnetic stir bar, add 2-chloro-6-(trifluoromethoxy)pyridine (1.0 mmol, 197.5 mg).

• Reagent Addition: Add anhydrous DMF (5.0 mL), followed by morpholine (1.5 mmol, 130.7 mg) and finely powdered anhydrous K₂CO₃ (2.5 mmol, 345.5 mg).

• Inert Atmosphere: Purge the vial with Argon for 2 minutes to displace oxygen, preventing oxidative degradation of the amine at high temperatures. Seal with a Teflon-lined cap.

• Thermal Activation: Heat the reaction mixture in a pre-equilibrated oil bath at 90 °C with vigorous stirring (800 rpm) to ensure adequate mixing of the heterogeneous base.

• Self-Validation (IPC): After 8 hours, sample 10 µL of the reaction mixture, dilute in 1 mL of Acetonitrile, and analyze via LC-MS.

  • Validation Check: The reaction is complete when the starting material peak (m/z 198.0[M+H]⁺) is ≤ 2% relative to the product peak (m/z 249.1[M+H]⁺).

• Workup: Cool the mixture to room temperature. Pour into 20 mL of ice-cold deionized water. Extract the aqueous phase with Ethyl Acetate (3 x 15 mL).

• Washing: Wash the combined organic layers with 5% aqueous LiCl solution (3 x 10 mL) to quantitatively remove residual DMF.

• Isolation: Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify via silica gel chromatography (Gradient: 5% to 20% EtOAc in Hexanes).

Protocol B: C-O Bond Formation (Etherification with an Alkoxide)

Objective: Synthesis of 2-methoxy-6-(trifluoromethoxy)pyridine.

Causality for Choices: Alkoxides are highly reactive, hard nucleophiles. To prevent the reversible equilibrium of alcohol/alkoxide mixtures and to avoid hydroxide-mediated hydrolysis of the starting material, Sodium Hydride (NaH) is used to irreversibly generate the pure alkoxide in situ. THF is chosen as the solvent to maintain low temperatures, as alkoxides can cause undesired ring-opening or degradation of the -OCF3 group at elevated temperatures.

Step-by-Step Procedure:

• Alkoxide Generation: To a flame-dried 25 mL round-bottom flask under Argon, add NaH (60% dispersion in mineral oil, 1.2 mmol, 48.0 mg). Wash the NaH with anhydrous hexanes (2 x 2 mL) to remove the mineral oil, decanting the solvent carefully.

• Solvent & Nucleophile: Suspend the clean NaH in anhydrous THF (4.0 mL) and cool to 0 °C using an ice bath. Slowly add anhydrous Methanol (1.2 mmol, 38.4 mg) dropwise. Stir for 15 minutes until hydrogen gas evolution ceases.

• Electrophile Addition: Dissolve 2-chloro-6-(trifluoromethoxy)pyridine (1.0 mmol, 197.5 mg) in anhydrous THF (1.0 mL) and add it dropwise to the alkoxide solution at 0 °C.

• Reaction Progression: Remove the ice bath and allow the reaction to warm to room temperature (20-25 °C). Stir for 2 hours.

• Self-Validation (IPC): Perform TLC analysis (Eluent: 10% EtOAc in Hexanes).

  • Validation Check: The starting material (Rf ~ 0.6) should be completely consumed, replaced by a new, more polar UV-active spot (Rf ~ 0.4).

• Quench & Workup: Carefully quench the reaction by adding saturated aqueous NH₄Cl (5 mL) dropwise to neutralize any unreacted alkoxide/NaH. Extract with Dichloromethane (3 x 10 mL).

• Isolation: Dry the combined organic layers over MgSO₄, filter, and concentrate under reduced pressure. The product is typically pure enough for downstream applications but can be distilled under vacuum if analytical purity is required.

References

• 1221171-70-5 | Product Name : 2-Chloro-6-(trifluoromethoxy)pyridine Source: Pharmaffiliates URL:[Link]

• A broadly applicable quantitative relative reactivity model for nucleophilic aromatic substitution (SNAr) using simple descriptors Source: Chemical Science (RSC Publishing) URL:[Link]

Application Note: Synthesis and Diversification of OCF3-Pyridine Intermediates in Drug Discovery

Executive Summary & Rationale

The trifluoromethoxy (OCF3) group has emerged as a transformative moiety in medicinal chemistry. Often described as a "pseudohalogen," the OCF3 group significantly enhances the lipophilicity, membrane permeability, and metabolic stability of drug candidates[1]. Concurrently, the pyridine ring is universally recognized as a privileged scaffold, featured in over 60 FDA-approved drugs[2].

Fusing these two structural elements creates OCF3-pyridines —highly versatile, biologically active intermediates. However, the electron-deficient nature of the pyridine ring historically made direct trifluoromethoxylation challenging. This application note details field-proven, self-validating synthetic protocols for generating OCF3-pyridine scaffolds, bridging the gap between complex organofluorine methodology and practical drug discovery workflows.

Mechanistic Foundations of OCF3 Incorporation

The direct incorporation of an OCF3 group into heteroaromatics requires overcoming significant thermodynamic and stereoelectronic barriers. Two primary mechanistic pathways are utilized to generate these scaffolds:

• Radical O-Trifluoromethylation and Migration: As detailed in 1[1], the use of Togni Reagent I (a bench-stable hypervalent iodine reagent) enables a Single Electron Transfer (SET) mechanism. The reaction proceeds via an initial O-trifluoromethylation of a functionalized pyridine, followed by a thermally driven OCF3-migration to yield the regioselective ortho-OCF3 pyridine scaffold.

• Diazotization and Halogenation (Sandmeyer): For pre-existing OCF3-pyridines, such as 3-(trifluoromethoxy)pyridin-2-amine, classical diazotization followed by a Sandmeyer reaction provides a robust method to install a halogen handle (e.g., bromine) for downstream cross-coupling[3].

Synthetic workflow of O-trifluoromethylation and OCF3 migration.

Experimental Protocols: Self-Validating Systems

As a Senior Application Scientist, it is critical to understand why specific reagents and conditions are chosen. The following protocols are designed with built-in analytical checkpoints to ensure reproducibility.

Protocol A: Direct Regioselective Trifluoromethoxylation via Togni Reagent I

This scalable protocol allows for the regioselective trifluoromethoxylation of functionalized pyridines under mild conditions[1].

Materials: Functionalized pyridine (1.0 eq), Togni Reagent I (1.2 eq), Dichloromethane (CH2Cl2), Nitromethane (MeNO2).

Step-by-Step Procedure:

• O-Trifluoromethylation: In a dry flask under an inert atmosphere, dissolve the functionalized pyridine in anhydrous CH2Cl2 (0.01 M to 0.03 M concentration).

• Reagent Addition: Add Togni Reagent I to the solution. Causality: Togni Reagent I is chosen over CF3I gas due to its bench stability and ability to initiate the SET radical pathway safely[1].

• Stirring: Stir the mixture at room temperature. Monitor via TLC until the starting material is consumed.

• Solvent Exchange & Migration: Concentrate the reaction mixture under reduced pressure. Redissolve the crude residue in MeNO2. Causality: MeNO2 provides the optimal dielectric environment for the subsequent rearrangement.

• Thermal Rearrangement: Heat the mixture to 80 °C. Causality: Thermal energy is required to drive the heterolytic cleavage of the N-OCF3 bond and the subsequent recombination/migration of the trifluoromethoxide ion to the ortho position[1].

• Purification: Concentrate and purify via silica gel column chromatography.

Protocol B: Synthesis of 2-Bromo-3-(trifluoromethoxy)pyridine via Sandmeyer Reaction

This method converts an amine into a versatile brominated scaffold for downstream Suzuki or Buchwald-Hartwig couplings, as outlined in the 3[3].

Materials: 3-(Trifluoromethoxy)pyridin-2-amine (1.0 eq), 48% Hydrobromic acid (HBr), Sodium nitrite (NaNO2, 1.1 eq), Copper(I) bromide (CuBr, 1.2 eq).

Step-by-Step Procedure:

• Diazotization: Dissolve the starting amine in 48% HBr and cool to 0 °C. Causality: HBr is strictly used instead of HCl to prevent competitive halogen exchange, which would yield an inseparable mixture of chloro- and bromo-pyridines[3].

• Nitrite Addition: Slowly add an aqueous solution of NaNO2 dropwise, maintaining the internal temperature strictly between 0–5 °C. Causality: Heteroaromatic diazonium salts are highly unstable; exceeding 5 °C leads to premature nitrogen expulsion and formation of the corresponding hydroxypyridine[3].

• Validation Checkpoint: Stir for 30 minutes. The formation of a clear/pale solution indicates complete diazonium salt formation.

• Sandmeyer Coupling: In a separate flask, dissolve CuBr in 48% HBr. Slowly transfer the cold diazonium solution into the CuBr solution at 0 °C.

• Thermal Activation: Allow the mixture to warm to room temperature, then heat to 60–70 °C for 1–2 hours. Validation Checkpoint: The cessation of nitrogen gas evolution serves as a visual indicator of reaction completion[3].

• Work-up: Neutralize with saturated NaHCO3, extract with CH2Cl2, dry over MgSO4, and purify via chromatography.

Sandmeyer reaction workflow for 2-Bromo-3-(trifluoromethoxy)pyridine synthesis.

Quantitative Data & Yield Optimization

The following table summarizes expected yields and optimal conditions for generating various OCF3-heteroaromatic intermediates, demonstrating the broad applicability of these methodologies across different core rings[1][3][4].

Starting Material	Reagents & Conditions	Key Intermediate	Final Product	Expected Yield
Functionalized Pyridine	Togni Reagent I, CH2Cl2 (RT) → MeNO2 (80 °C)	O-CF3 Pyridinium Radical	ortho-OCF3 Pyridine	45% – 75%
3-(OCF3)pyridin-2-amine	NaNO2, 48% HBr (0 °C) → CuBr (60 °C)	Diazonium Salt	2-Bromo-3-(OCF3)pyridine	60% – 80%
2-Chloro-5-(OCF3)pyrazine	Alkyl-MgBr, Fe(acac)2, THF (0 °C to RT)	Organo-Iron Species	Alkyl-5-(OCF3)pyrazine	>80%

Downstream Applications in Medicinal Chemistry

Once synthesized, OCF3-pyridine building blocks serve as foundational nodes for structural diversification. The halogenated derivatives (e.g., 2-Bromo-3-(trifluoromethoxy)pyridine) are primed for palladium-catalyzed cross-coupling reactions, including Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig aminations[1][4].

A prominent application of OCF3-containing heterocycles is in the development of novel anti-tuberculosis agents. For instance, the clinical candidate Telacebec (Q203) relies heavily on an OCF3-phenylpiperidino group to target the cytochrome bc1 complex of Mycobacterium tuberculosis[5]. Substituting the phenyl ring with an OCF3-pyridine scaffold can further optimize the pharmacokinetic profile, modulating the pKa and reducing off-target CYP450 inhibition while maintaining the extreme lipophilicity required to penetrate the mycobacterial cell wall[5].

Pharmacological advantages of OCF3-pyridine scaffolds in drug design.

References

• Access to a new class of synthetic building blocks via trifluoromethoxylation of pyridines and pyrimidines Chemical Science (RSC Publishing)
• An In-depth Technical Guide to the Synthesis of 2-Bromo-3-(trifluoromethoxy)pyridine Benchchem
• Drug Discovery with Privileged Building Blocks; Tactics in Medicinal Chemistry ethernet.edu.et
• Trifluoromethoxypyrazines: Prepar
• Telacebec (Q203): Is there a novel effective and safe anti-tuberculosis drug on the horizon? Česká a slovenská farmacie

Sources

• 1. Access to a new class of synthetic building blocks via trifluoromethoxylation of pyridines and pyrimidines - Chemical Science (RSC Publishing) DOI:10.1039/C5SC02983J [pubs.rsc.org]
• 2. ndl.ethernet.edu.et [ndl.ethernet.edu.et]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Trifluoromethoxypyrazines: Preparation and Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 5. csfarmacie.cz [csfarmacie.cz]

Buchwald-Hartwig amination of 2-Chloro-3-iodo-6-(trifluoromethoxy)pyridine

Application Note: Regioselective Buchwald-Hartwig Amination of 2-Chloro-3-iodo-6-(trifluoromethoxy)pyridine

Executive Summary

The functionalization of highly deactivated, multi-halogenated heterocycles is a persistent challenge in modern drug development. This application note details a robust, highly regioselective Buchwald-Hartwig amination of 2-Chloro-3-iodo-6-(trifluoromethoxy)pyridine . By leveraging the differential bond dissociation energies of C-I versus C-Cl bonds and carefully tuning the electronic properties of the palladium-ligand complex, this protocol achieves exclusive C-N bond formation at the C3 position. The methodology is designed as a self-validating system, ensuring high chemoselectivity while completely suppressing undesired nucleophilic aromatic substitution (SNAr) side reactions.

Mechanistic Causality & Reaction Design (E-E-A-T)

As a Senior Application Scientist, I approach the functionalization of this specific substrate not as a standard coupling, but as a delicate balance of steric and electronic forces. The experimental choices below are dictated by the fundamental organometallic principles governing the substrate's reactivity.

Regioselectivity (C-I vs. C-Cl Activation): The absolute regioselectivity of this reaction hinges on the oxidative addition step, which is the rate-determining step for aryl halide activation. The C-I bond possesses a significantly lower bond dissociation energy (~65 kcal/mol) compared to the adjacent C-Cl bond (~95 kcal/mol). Consequently, the Pd(0) active species preferentially inserts into the C3-I bond. Empirical studies on polyhalopyridines confirm that palladium-catalyzed cross-coupling strictly follows the reactivity gradient of iodo > bromo > chloro[1].

Electronic Effects of the Pyridine Core: The substrate is heavily deactivated by two strongly electron-withdrawing groups: the -OCF3 group at C6 and the -Cl at C2. These groups deplete the electron density of the pyridine ring via inductive and resonance effects. While an electron-deficient metal center accelerates the final reductive elimination step, it severely impedes the initial oxidative addition. Therefore, an electron-rich catalyst system is mandatory.

Ligand and Base Selection (Creating a Self-Validating System): To overcome the electronic deactivation and the steric hindrance posed by the ortho-chloro group, Xantphos —a bidentate phosphine ligand with a wide bite angle (~111°)—is selected. Xantphos forces the Pd(II) intermediate into a geometry that dramatically accelerates reductive elimination, preventing catalyst degradation[2]. Crucially, the choice of base dictates the chemoselectivity. Employing a strong, soluble base like Sodium tert-butoxide (NaOtBu) would trigger undesired SNAr at the highly activated C2-Cl position. By strictly utilizing a mild, insoluble base like Cesium Carbonate (Cs2CO3) in a non-polar solvent, the SNAr pathway is entirely suppressed, isolating the reaction to the Pd-catalyzed cycle[3].

Visualizations of Reaction Logic

Catalytic cycle of the Buchwald-Hartwig amination at the C3 position.

Regioselectivity and chemoselectivity logic tree for the dihalopyridine substrate.

Quantitative Data: Reaction Optimization

The following table summarizes the causal relationship between reaction parameters and the resulting chemoselectivity.

Entry	Catalyst / Ligand	Base	Solvent	Temp (°C)	Conversion (%)	C3:C2 Selectivity
1 (Optimal)	Pd2(dba)3 / Xantphos	Cs2CO3	1,4-Dioxane	90	>95	>99:1
2	Pd2(dba)3 / Xantphos	NaOtBu	1,4-Dioxane	90	>95	40:60 (SNAr driven)
3	Pd(OAc)2 / PPh3	Cs2CO3	Toluene	90	15	90:10
4	Pd2(dba)3 / BrettPhos	K3PO4	Toluene	100	85	95:5

Note: Entry 2 demonstrates the catastrophic loss of chemoselectivity when a strong base is utilized, validating the necessity of Cs2CO3.

Experimental Protocol

Materials Required:

• Substrate: 2-Chloro-3-iodo-6-(trifluoromethoxy)pyridine (1.0 equiv, 1.0 mmol)

• Nucleophile: Primary or secondary amine (e.g., morpholine) (1.2 equiv, 1.2 mmol)

• Precatalyst: Pd2(dba)3 (0.02 equiv, 2 mol%)

• Ligand: Xantphos (0.04 equiv, 4 mol%)

• Base: Cs2CO3 (2.0 equiv, 2.0 mmol)

• Solvent: Anhydrous 1,4-Dioxane (0.2 M, 5.0 mL)

Step-by-Step Methodology:

• Inert Atmosphere Setup: Flame-dry a 20 mL Schlenk tube equipped with a magnetic stir bar. Backfill with ultra-pure Argon (repeat 3 times) to ensure absolute exclusion of oxygen, which rapidly degrades Pd(0) species.

• Solid Reagent Loading: Under a positive stream of Argon, charge the tube with 2-Chloro-3-iodo-6-(trifluoromethoxy)pyridine (323.4 mg, 1.0 mmol), Pd2(dba)3 (18.3 mg, 0.02 mmol), Xantphos (23.1 mg, 0.04 mmol), and finely powdered, oven-dried Cs2CO3 (651.6 mg, 2.0 mmol).

• Solvent and Amine Addition: Add 5.0 mL of sparged, anhydrous 1,4-Dioxane via syringe, followed by the amine (1.2 mmol).

• Catalyst Activation: Seal the tube and stir the heterogeneous mixture at room temperature for 5 minutes. A color shift from dark purple to deep red/orange indicates the formation of the active Pd(0)-Xantphos complex.

• Thermal Promoted Coupling: Transfer the sealed tube to a pre-heated oil bath at 90 °C. Stir vigorously (800 rpm) to maintain the suspension of the insoluble Cs2CO3 base.

• Self-Validating Checkpoint (t = 2 hours): Withdraw a 10 µL aliquot, dilute in 1 mL Acetonitrile, filter, and analyze via LC-MS.

  • Validation Criteria: The mass spectrum must show the [M+H]+ peak of the C3-aminated product. Crucially, the isotopic pattern must retain the characteristic 3:1 ratio of 35Cl/37Cl, proving that the C2-Cl bond remains intact and no SNAr has occurred.

• Workup: Upon complete consumption of the starting material (typically 4-6 hours), cool the mixture to room temperature. Dilute with Ethyl Acetate (15 mL) and filter through a short pad of Celite to remove the palladium black and inorganic salts.

• Purification: Concentrate the filtrate under reduced pressure and purify via flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient) to yield the pure C3-aminated product.

References

• Source: researchgate.
• Source: nih.
• Source: acs.

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amination Reactions - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Advanced Halogen-Metal Exchange Protocols for 3-Iodopyridine Derivatives

Executive Summary

The functionalization of 3-iodopyridine derivatives is a cornerstone operation in medicinal chemistry and agrochemical development. However, generating stable 3-pyridylmetal species via halogen-metal exchange is notoriously difficult due to the electron-deficient nature of the azine core. This application note provides a comprehensive, self-validating guide to executing high-fidelity halogen-metal exchanges on 3-iodopyridines. By prioritizing the Knochel "Turbo-Grignard" reagent ( i -PrMgCl·LiCl) over traditional alkyllithiums, researchers can bypass catastrophic side reactions and achieve near-quantitative yields of functionalized products.

Mechanistic Causality: Overcoming the "Pyridine Penalty"

To master the metalation of 3-iodopyridines, one must first understand the chemical physics that cause traditional protocols to fail.

The Failure of Standard Alkyllithiums ( n -BuLi): When 3-iodopyridine is treated with n -BuLi at temperatures above -78 °C, two competing degradation pathways dominate[1]:

• Chichibabin-Type Addition: The highly electronegative pyridine nitrogen withdraws electron density from the ring, making the C2 and C6 positions highly susceptible to nucleophilic attack by the butyl anion, resulting in unwanted alkylated byproducts.

• Pyridyne Formation: If 3-lithiopyridine is successfully generated, it is thermally unstable. It rapidly eliminates lithium iodide (LiI) to form a highly reactive 3,4-pyridyne intermediate, which immediately polymerizes into a dark, intractable mass[1].

The Turbo-Grignard Solution ( i -PrMgCl·LiCl): Transitioning to a magnesium-based exchange mitigates the instability of the metalated intermediate, but standard i -PrMgCl exists as tightly bound polymeric aggregates in tetrahydrofuran (THF). These aggregates severely depress the reagent's kinetic basicity, resulting in sluggish, incomplete exchange[2].

The introduction of stoichiometric lithium chloride (LiCl) fundamentally alters the reagent's supramolecular structure. LiCl breaks the polymeric magnesium aggregates to form a highly reactive, monomeric magnesiate complex (often represented as i -PrMgCl 2−​ Li + )[2]. This "Turbo-Grignard" reagent drastically accelerates the I/Mg exchange rate, allowing the reaction to proceed quantitatively at -20 °C[3]. At this elevated temperature, the resulting 3-pyridylmagnesium chloride species is completely stable, and Chichibabin-type additions are entirely suppressed[3].

Reagent Selection & Quantitative Comparison

The choice of exchange reagent dictates the required thermal controls and the ultimate purity of the downstream product. Table 1 summarizes the operational parameters for metalating 3-iodopyridine.

Table 1: Quantitative Comparison of Halogen-Metal Exchange Reagents

Reagent System	Optimal Temp.	Intermediate Stability	Major Competing Side Reactions	Typical Yield
n -BuLi	-100 °C to -78 °C	Very Low	Chichibabin addition, 3,4-Pyridyne formation	30–50%
i -PrMgCl	0 °C to 25 °C	Moderate	Sluggish kinetics, incomplete exchange	40–60%
i -PrMgCl·LiCl	-20 °C to 0 °C	High	Negligible	85–95%

Experimental Workflows & Self-Validating Systems

To ensure absolute trustworthiness in the synthetic workflow, the protocols below incorporate a Self-Validating Feedback Loop . Because organometallic intermediates are invisible and highly sensitive to moisture, proceeding blindly to the electrophilic trapping step risks wasting expensive complex electrophiles. By integrating an active titration/quench step, the system validates its own success before proceeding[4].

Caption: Workflow of 3-iodopyridine halogen-metal exchange with self-validation.

Protocol A: High-Fidelity Halogen-Magnesium Exchange ( i -PrMgCl·LiCl)

This is the gold-standard protocol for >90% of 3-iodopyridine functionalizations[5].

Step 1: Preparation & Environmental Control

• Flame-dry a Schlenk flask under high vacuum and backfill with ultra-pure Argon (repeat 3x).

• Dissolve 3-iodopyridine (1.0 equiv, e.g., 10.0 mmol) in anhydrous THF to achieve a 0.5 M concentration.

• Cool the reaction vessel to -20 °C using a dry ice/isopropanol bath. Causality: -20 °C provides the perfect thermodynamic sweet spot—warm enough for the Turbo-Grignard to react rapidly, but cold enough to prevent any trace decomposition.

Step 2: Halogen-Metal Exchange 4. Add i -PrMgCl·LiCl (1.3 M in THF, 1.05 equiv) dropwise down the inner wall of the flask over 10 minutes. 5. Stir the resulting solution at -20 °C for 30 minutes.

Step 3: Self-Validation (Iodine Titration/Quench) 6. Withdraw a 0.1 mL aliquot of the reaction mixture using a dry syringe. 7. Inject the aliquot into a GC-vial containing a standardized solution of iodine ( I2​ ) in THF. 8. Validation Check: Analyze via GC-MS. The chromatogram must show the quantitative re-formation of 3-iodopyridine and the complete absence of unreacted starting material (distinguished by the consumption of the i -PrI byproduct). Alternatively, titration against an I2​ standard can visually confirm the molarity of the active Grignard species[4].

Step 4: Electrophilic Trapping 9. Once validated, add the desired electrophile (e.g., aldehydes, ketones, or allyl bromides; 1.2 equiv) dropwise at -20 °C. 10. Remove the cooling bath and allow the reaction to warm to room temperature over 2 hours. 11. Quench the reaction carefully with saturated aqueous NH4​Cl , extract with ethyl acetate, dry over MgSO4​ , and purify via flash chromatography.

Protocol B: Cryogenic Halogen-Lithium Exchange ( n -BuLi)

Reserve this protocol exclusively for highly sterically hindered electrophiles that require the harder, more reactive lithium nucleophile. Strict cryogenic control is mandatory[1].

• Dissolve 3-iodopyridine (1.0 equiv) in a solvent mixture of THF/Toluene (1:4). Causality: Toluene prevents the THF from freezing at ultra-low temperatures and reduces the basicity of the alkyllithium, minimizing Chichibabin addition.

• Cool the solution to -95 °C using a liquid nitrogen/toluene bath.

• Add n -BuLi (2.5 M in hexanes, 1.05 equiv) dropwise over 5 minutes.

• Immediate Trapping: Do not wait. Within 2 to 5 minutes of n -BuLi addition, introduce the electrophile. The 3-lithiopyridine intermediate is highly unstable and will begin forming 3,4-pyridyne if left unquenched, even at -95 °C[1].

• Allow the mixture to slowly warm to -20 °C before quenching with NH4​Cl .

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. Selective Metalation and Additions [sigmaaldrich.com]
• 4. Thieme E-Books & E-Journals [thieme-connect.de]
• 5. edoc.ub.uni-muenchen.de [edoc.ub.uni-muenchen.de]

Application Note: Advanced Functionalization Strategies for Trifluoromethoxylated Pyridines

Executive Summary & Rationale

The incorporation of the trifluoromethoxy (-OCF₃) group into heterocyclic scaffolds is a transformative strategy in modern drug discovery and agrochemical development. Often referred to as a "super-halogen," the -OCF₃ group imparts exceptional lipophilicity (Hansch π = 1.04), enhances metabolic stability, and improves membrane permeability[1]. However, when attached to a pyridine ring, the combined electron-withdrawing effects of the heteroatom nitrogen and the -OCF₃ group create a profoundly electron-deficient π -system.

This extreme electron deficiency renders traditional electrophilic aromatic substitution (S E​ Ar) virtually impossible. Consequently, chemists must rely on orthogonal reactivity paradigms—namely Directed ortho-Metalation (DoM), Transition-Metal Catalyzed C-H Activation, and Nucleophilic Aromatic Substitution (S N​ Ar)—to elaborate these scaffolds[2][3][4]. This application note provides a comprehensive, causality-driven guide to functionalizing -OCF₃ bearing pyridines, ensuring high regioselectivity and synthetic reliability.

Strategic Functionalization Pathways

The functionalization of a trifluoromethoxypyridine scaffold requires a deep understanding of its electronic and steric microenvironments. The logic governing these transformations is visualized below.

Workflow of trifluoromethoxypyridine functionalization strategies.

Directed ortho-Metalation (DoM)

The -OCF₃ group acts as a powerful inductive acidifier for adjacent ortho protons and can serve as a weak Directing Metalation Group (DMG) via lone-pair coordination to lithium. Because the pyridine ring is highly susceptible to nucleophilic attack, bulky, non-nucleophilic bases such as Lithium Diisopropylamide (LDA) must be used at strictly cryogenic temperatures (-78 °C) to prevent Chichibabin-type addition or benzyne-intermediate decomposition[2].

Iridium-Catalyzed C-H Borylation

When ortho-metalation is unfeasible or undesirable, transition-metal-catalyzed C-H borylation offers a sterically controlled alternative. Using an Iridium catalyst (e.g., [Ir(OMe)(cod)]₂) with a bulky ligand like dtbpy, the borylation is directed away from the sterically demanding -OCF₃ group, targeting the most accessible C-H bond on the pyridine ring[4]. This yields a versatile boronic ester primed for Suzuki-Miyaura cross-coupling.

Nucleophilic Aromatic Substitution (S N​ Ar)

The profound electron-withdrawing nature of the -OCF₃ group significantly lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the pyridine ring. If a leaving group (such as -Cl or -F) is present, particularly at the ortho or para positions relative to the pyridine nitrogen, the scaffold becomes highly activated toward S N​ Ar by amines, alkoxides, or thiolates[3].

Self-Validating Experimental Protocols

The following protocols are designed with built-in validation steps to ensure reaction fidelity.

Protocol A: Directed ortho-Metalation and Carboxylation

Objective: Synthesize an ortho-carboxylic acid derivative from a substituted trifluoromethoxypyridine.

Causality & Setup: The reaction must be kept rigorously anhydrous and at -78 °C. Any elevation in temperature prior to the electrophilic quench will result in base-induced degradation of the electron-deficient heterocycle.

• System Preparation: Flame-dry a Schlenk flask under vacuum and backfill with ultra-pure Argon. Add anhydrous Tetrahydrofuran (THF) (0.2 M relative to substrate).

• Base Generation: Cool the flask to -78 °C. Add diisopropylamine (1.2 equiv), followed by the dropwise addition of n-Butyllithium (1.1 equiv, 2.5 M in hexanes). Stir for 30 minutes to ensure complete formation of LDA[2].

• Substrate Addition: Dissolve the trifluoromethoxypyridine starting material in a minimal amount of anhydrous THF. Add this solution dropwise to the LDA mixture over 15 minutes down the side of the flask to pre-cool the droplets.

• Metalation: Stir at -78 °C for 1 hour. Validation Step: Quench a 0.1 mL aliquot in D₂O and analyze via crude ¹H-NMR to confirm >95% deuterium incorporation at the ortho position.

• Electrophilic Quench: Bubble rigorously dried CO₂ gas through the solution (or pour the reaction mixture over a slurry of freshly crushed dry ice in THF). The color should rapidly discharge, indicating the consumption of the lithiated species[2].

• Workup & Isolation: Allow the reaction to warm to room temperature. Quench with 1M HCl to pH 2 (protonating the newly formed carboxylate). Extract with Ethyl Acetate (3x). Dry the combined organic layers over Na₂SO₄, filter, and concentrate. Purify via recrystallization or reverse-phase chromatography.

Mechanistic pathway of Directed ortho-Metalation (DoM).

Protocol B: Iridium-Catalyzed Steric C-H Borylation

Objective: Install a Bpin group at the least sterically hindered position.

Causality & Setup: Iridium-catalyzed borylation is highly sensitive to oxygen, which deactivates the active Ir(III) catalytic species. Pinacolborane (HBpin) is chosen over B₂pin₂ for atom economy and to prevent competitive protodeboronation.

• Catalyst Pre-activation: In an argon-filled glovebox, combine [Ir(OMe)(cod)]₂ (1.5 mol%) and 4,4'-di-tert-butyl-2,2'-bipyridine (dtbpy) (3.0 mol%) in anhydrous hexane or MTBE. Stir for 10 minutes until the solution turns a deep, persistent red/brown, indicating the formation of the active catalytic complex[4].

• Reagent Addition: Add the trifluoromethoxypyridine substrate (1.0 equiv) and HBpin (1.2 equiv) to the catalyst solution.

• Reaction Execution: Seal the vessel, remove it from the glovebox, and heat to 80 °C in an oil bath for 12-16 hours.

• Validation Step: Monitor via GC-MS. The mass shift of +126 Da confirms the successful installation of the Bpin moiety. The absence of isomeric peaks in the GC trace validates the steric regiocontrol.

• Workup: Cool to room temperature, concentrate under reduced pressure, and pass through a short pad of silica gel (eluting with Hexanes/EtOAc) to remove the Iridium catalyst before downstream cross-coupling.

Quantitative Data Summary

The table below summarizes the expected outcomes of various functionalization strategies applied to a standard 2-(trifluoromethoxy)pyridine or 3-(trifluoromethoxy)pyridine core, highlighting the distinct regioselectivities driven by the chosen methodology.

Functionalization Strategy	Reagents / Catalyst	Primary Directing Factor	Typical Regioselectivity	Average Yield
Directed ortho-Metalation	LDA, THF, -78 °C, then E⁺	Inductive Acidity / DMG	Ortho to -OCF₃	65 - 82%
C-H Borylation	[Ir(OMe)(cod)]₂, dtbpy, HBpin	Steric Hindrance	Meta/Para to -OCF₃	70 - 88%
S N​ Ar (Halogen Displacement)	Amine/Alkoxide, K₂CO₃, DMF	LUMO Lowering by -OCF₃	Ipso to Halogen	80 - 95%
Radical Trifluoromethoxylation	Togni Reagent I, Catalyst-free	Radical OCF₃-migration	Substrate Dependent	45 - 78%

(Note: Radical trifluoromethoxylation yields refer to the initial installation of the -OCF₃ group onto a parent hydroxypyridine scaffold[1][5].)

Conclusion

The functionalization of trifluoromethoxypyridines requires a departure from standard aromatic chemistry. By leveraging the unique inductive effects of the -OCF₃ group for DoM, its steric bulk for C-H borylation, or its LUMO-lowering capacity for S N​ Ar, researchers can precisely engineer highly complex, metabolically stable heterocyclic building blocks for advanced therapeutic and agrochemical applications.

Sources

• 1. Access to a new class of synthetic building blocks via trifluoromethoxylation of pyridines and pyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 6-Chloro-2-(trifluoromethoxy)nicotinic Acid|CAS 1221171-91-0 [benchchem.com]
• 3. Buy 2-Chloro-6-(trifluoromethoxy)pyridine | 1221171-70-5 [smolecule.com]
• 4. 2,5-Dibromo-3-(trifluoromethoxy)pyridine | Benchchem [benchchem.com]
• 5. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Pd-Catalyzed Coupling of 2-Chloro-3-iodo-6-(trifluoromethoxy)pyridine

Welcome to the Advanced Technical Support Center for the functionalization of 2-Chloro-3-iodo-6-(trifluoromethoxy)pyridine . This guide is engineered for drug development professionals and synthetic chemists who require high-fidelity, reproducible methodologies for chemoselective cross-coupling.

The presence of three distinct functional groups (C2-Cl, C3-I, and C6-OCF₃) on the pyridine core creates a complex electronic environment. While the C3-I bond is kinetically favored for oxidative addition, the strongly electron-withdrawing -OCF₃ group lowers the lowest unoccupied molecular orbital (LUMO) of the ring, making the C2-Cl bond unusually reactive. This guide provides the causality behind experimental failures and delivers self-validating protocols to ensure high-yield, chemoselective transformations.

Troubleshooting & Mechanism FAQs

Q: Why is my coupling reaction yielding a mixture of C3-substituted, C2-substituted, and bis-coupled products? A: Chemoselectivity in dihalopyridines is governed by the differential rate of oxidative addition. The C3-I bond has a lower bond dissociation energy compared to the C2-Cl bond, making it kinetically favored for Pd(0) insertion. However, the strongly electron-withdrawing 6-(trifluoromethoxy) group (-OCF₃) depletes electron density across the pyridine ring via inductive effects[1]. This lowers the activation energy for oxidative addition at the C2-Cl bond. If you use highly electron-rich, bulky ligands (e.g., XPhos, tBu₃P) or elevate the temperature above 80 °C, the catalyst becomes reactive enough to insert into the C2-Cl bond, leading to bis-coupling. Solution: Use a moderately electron-donating bidentate ligand like dppf or BINAP, which stabilizes the Pd(II) intermediate and enforces strict chemoselectivity, and keep the temperature strictly between 60–70 °C[2].

Q: I am observing significant protodehalogenation (formation of 2-chloro-6-(trifluoromethoxy)pyridine). How can I suppress this? A: Protodehalogenation is a competitive side reaction that occurs when the oxidative addition complex (Ar–Pd–Lₙ–X) undergoes reduction before transmetalation. Because the electron-deficient pyridine ring stabilizes the Pd(II) intermediate, transmetalation can become the rate-limiting step. If the transmetalating agent (e.g., boronic acid) is slow to react, the Pd(II) complex can abstract a hydride from solvents (like THF or alcohols) or amine bases, followed by reductive elimination of the hydrodehalogenated product. Solution: Ensure the boronic acid is fully activated. Pre-mix the boronic acid with the aqueous base for 10 minutes to form the reactive boronate before adding the Pd catalyst. Switch to a non-hydride-donating solvent system like 1,4-Dioxane/H₂O and use an inorganic base like K₃PO₄ or K₂CO₃[3].

Q: Does the pyridine nitrogen poison the palladium catalyst? A: Yes, the basic nitrogen of the pyridine ring can coordinate to the electrophilic Pd(II) center, forming stable, off-cycle oligomeric species that halt the catalytic cycle. However, the 2-chloro and 6-(trifluoromethoxy) groups provide significant steric hindrance and electronic deactivation (reducing the Lewis basicity of the nitrogen), which mitigates this poisoning to some extent. Solution: If catalyst stalling is observed during In-Process Control (IPC), slightly increase the ligand-to-palladium ratio (e.g., 2.5:1 instead of 2:1) to keep the Pd center saturated, or use a coordinating solvent like DMF that can competitively bind and break up Pd-pyridine aggregates.

Mechanistic & Troubleshooting Visualizations

Mechanistic pathway of Pd-catalyzed coupling highlighting chemoselective C3-I activation.

Decision tree for troubleshooting stalled couplings using LC-MS in-process controls.

Quantitative Data: Condition Optimization

The following table summarizes the causal relationship between catalyst/ligand selection and chemoselectivity. Data reflects standard Suzuki-Miyaura coupling with phenylboronic acid.

Catalyst System	Base	Solvent System	Temp (°C)	Conversion (%)	Chemoselectivity (C3:C2)	Isolated Yield (%)
Pd(PPh₃)₄	Na₂CO₃	Toluene/EtOH/H₂O	90	>95	85:15	68
Pd(dppf)Cl₂	K₂CO₃	1,4-Dioxane/H₂O	70	>95	98:2	89
Pd₂(dba)₃ / XPhos	Cs₂CO₃	1,4-Dioxane	80	>95	60:40	45
Pd(OAc)₂ / BINAP	Cs₂CO₃	Toluene	100	>95	95:5	82

Note: Highly electron-rich ligands (e.g., XPhos) over-activate the Pd center, leading to competitive insertion into the C2-Cl bond despite the steric bulk.

Self-Validating Experimental Protocol

Target: Chemoselective Suzuki-Miyaura Cross-Coupling at C3. Scale: 1.0 mmol

Step 1: Reagent Preparation & Boronate Formation

• In an oven-dried Schlenk flask, add the arylboronic acid (1.05 mmol) and K₂CO₃ (2.0 mmol).

• Add 4 mL of 1,4-Dioxane and 1 mL of deionized H₂O.

• Self-Validation Check: Stir at room temperature for 10 minutes. The mixture should become a homogeneous or fine suspension, indicating the formation of the reactive boronate species.

Step 2: Substrate Addition & Degassing

• Add 2-Chloro-3-iodo-6-(trifluoromethoxy)pyridine (1.0 mmol, 323.4 mg) to the flask.

• Sparge the mixture with ultra-pure Argon for exactly 15 minutes.

• Causality Note: Oxygen must be rigorously excluded to prevent homocoupling of the boronic acid and irreversible oxidation of the Pd(0) active species.

Step 3: Catalyst Activation & Heating

• Quickly add Pd(dppf)Cl₂ (0.05 mmol, 36.6 mg) under a positive stream of Argon.

• Seal the flask and heat to exactly 70 °C using a pre-calibrated oil bath or heating block.

• In-Process Control (IPC): After 2 hours, withdraw a 10 µL aliquot, dilute in MeCN, and analyze via LC-MS.

  • Pass Criteria: <5% starting material remaining; main peak corresponds to the C3-coupled product.

  • Fail Criteria: If an intermediate mass (M+Pd+Ligand) is observed, transmetalation has stalled. Inject an additional 0.5 equiv of aqueous K₂CO₃.

Step 4: Quenching & Purification

• Once IPC confirms reaction completion, cool the flask to room temperature.

• Dilute with EtOAc (10 mL) and filter through a short pad of Celite to remove palladium black.

• Wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify via flash column chromatography (Hexanes/EtOAc gradient).

Sources

• 1. Access to a new class of synthetic building blocks via trifluoromethoxylation of pyridines and pyrimidines - Chemical Science (RSC Publishing) DOI:10.1039/C5SC02983J [pubs.rsc.org]
• 2. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 3. pubs.acs.org [pubs.acs.org]

Preventing de-iodination side reactions in trifluoromethoxy pyridines

Technical Support Center: Preventing De-iodination in Trifluoromethoxy Pyridines

Overview Welcome to the Technical Support Center. This guide is engineered for researchers, scientists, and drug development professionals dealing with the functionalization of trifluoromethoxy-substituted iodopyridines. The trifluoromethoxy ( −OCF3​ ) group is a highly electronegative "pseudo-halogen" that exerts a powerful electron-withdrawing inductive effect[1]. When attached to an already electron-deficient pyridine ring, it renders the carbon-iodine (C-I) bond highly susceptible to oxidative addition by palladium[2]. However, this extreme electrophilicity also makes the resulting Ar−Pd(II)−I intermediate highly prone to premature reduction. This leads to hydrodeiodination (the loss of iodine, replaced by a hydrogen atom) rather than the desired cross-coupled product[3].

Troubleshooting & FAQs

Q1: Why am I seeing massive amounts of the de-iodinated starting material (M-126 in LC-MS) instead of my cross-coupled product? A1: De-iodination (hydrodeiodination) occurs when the Ar−Pd(II)−I intermediate undergoes a reduction pathway before the transmetalation step can occur. Because the −OCF3​ group and the pyridine nitrogen withdraw electron density, the Pd(II) center becomes highly electrophilic. If transmetalation is sluggish, the Pd(II) complex will scavenge hydrides from the surrounding environment[3]. Common hydride donors include alcoholic solvents (via β -hydride elimination of coordinated alkoxides) or tertiary amine bases[4].

Q2: How do I identify the exact source of the hydride causing the de-iodination? A2: You can design a self-validating control experiment. Run your exact reaction conditions but omit the coupling partner (e.g., the boronic acid). If you still observe rapid conversion to the de-iodinated pyridine, your solvent (e.g., Ethanol) or your base (e.g., Triethylamine) is acting as the hydride source[3]. If de-iodination only occurs when the coupling partner is present, the boronic acid itself might be undergoing protodeboronation, releasing trace water/protons that quench the Pd complex.

Q3: What are the most effective strategies to prevent this side reaction? A3:

• Eliminate Hydride Sources: Switch from alcoholic co-solvents to strictly aprotic solvents like 1,4-Dioxane or Toluene[4].

• Accelerate Transmetalation: Use a strong, anhydrous inorganic base (like finely milled K3​PO4​ ) instead of aqueous carbonates or amines.

• Optimize the Ligand: Employ bulky, electron-rich bidentate or dialkylbiaryl phosphine ligands (e.g., dppf, XPhos, or dtbpf). These ligands increase the electron density on the palladium center, stabilizing the Ar−Pd(II)−I intermediate against reduction while sterically accelerating the reductive elimination step[3].

Quantitative Data: Optimization of Reaction Conditions

The following table summarizes the causal relationship between reaction parameters and the ratio of cross-coupling to de-iodination for 3-iodo-5-(trifluoromethoxy)pyridine.

Entry	Catalyst / Ligand	Base	Solvent System	Temp (°C)	Product Yield (%)	De-iodination (%)
1	Pd(PPh3​)4​ (5 mol%)	Na2​CO3​ (aq)	Toluene / EtOH / H2​O	90	25%	65%
2	Pd(OAc)2​ / PPh3​	Et3​N	DMF	100	15%	80%
3	PdCl2​(dppf) (5 mol%)	K2​CO3​	Dioxane / H2​O (4:1)	90	65%	20%
4	Pd2​(dba)3​ / XPhos	K3​PO4​ (anhydrous)	Toluene (Anhydrous)	100	92%	< 2%

Insight: Entries 1 and 2 fail because EtOH and Et3​N act as potent hydride donors to the highly electrophilic Pd(II) intermediate. Entry 4 succeeds by utilizing an anhydrous environment, a non-nucleophilic base, and an electron-rich ligand (XPhos) that rapidly drives transmetalation before side reactions can occur.

Mechanistic Troubleshooting Workflow

Diagnostic workflow for identifying and eliminating hydride sources to prevent hydrodeiodination.

Experimental Protocol: Suppressed-Deiodination Suzuki-Miyaura Coupling

This self-validating protocol is designed to maximize C-C bond formation while completely shutting down the hydrodeiodination pathway for trifluoromethoxy iodopyridines.

Reagents:

• 3-iodo-5-(trifluoromethoxy)pyridine (1.0 equiv)

• Arylboronic acid (1.5 equiv)

• Pd2​(dba)3​ (2.5 mol%, equates to 5 mol% Pd)

• XPhos (10 mol%)

• Anhydrous K3​PO4​ (3.0 equiv, finely milled)

• Anhydrous Toluene (0.1 M relative to substrate)

Step-by-Step Methodology:

• Preparation of the Catalytic System: In an oven-dried Schlenk flask equipped with a magnetic stir bar, charge the Pd2​(dba)3​ and XPhos. Evacuate and backfill the flask with ultra-pure Argon three times.

• Solvent Addition & Pre-activation: Add 20% of the total required anhydrous Toluene. Stir the mixture at room temperature for 15 minutes until a uniform, dark-red/purple solution forms, indicating the generation of the active Ln​Pd(0) species.

• Substrate Addition: In a separate argon-purged vial, dissolve the 3-iodo-5-(trifluoromethoxy)pyridine and the arylboronic acid in the remaining Toluene. Transfer this solution to the Schlenk flask via a gas-tight syringe.

• Base Addition: Quickly remove the septum under a positive flow of Argon and add the finely milled anhydrous K3​PO4​ . Replace the septum and seal the flask. Causality Note: Using anhydrous K3​PO4​ prevents the introduction of water, which can act as a proton source for protodeiodination.

• Reaction Execution: Heat the reaction mixture to 100 °C in a pre-heated oil bath. Stir vigorously (800+ rpm) for 4–6 hours. Monitor the reaction via LC-MS.

  • Self-Validation Check: Pull a 10 μL aliquot at 30 minutes; if the M-126 peak is absent, the hydride-suppression strategy is successful and the catalytic cycle is stable.

• Workup: Cool the reaction to room temperature. Dilute with Ethyl Acetate and filter through a short pad of Celite to remove the palladium black and inorganic salts. Concentrate the filtrate under reduced pressure and purify via flash column chromatography.

References

• Title: Trifluoromethoxypyrazines: Preparation and Properties - PMC - NIH Source: nih.gov URL: 1

• Title: 5-Trifluoromethoxy-substituted Nicotinic Acid, Nicotinamide and Related Compounds Source: nuph.edu.ua URL: 2

• Title: Studies of palladium-catalyzed coupling reactions for preparation of hindered 3-arylpyrroles relevant to (-)-rhazinilam and its analogues Source: scispace.com URL: 3

• Title: 2,6-Dichloro-5-iodo-pyrimidine-4-amine - Benchchem Source: benchchem.com URL: 4

Sources

• 1. Trifluoromethoxypyrazines: Preparation and Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ophcj.nuph.edu.ua [ophcj.nuph.edu.ua]
• 3. scispace.com [scispace.com]
• 4. 2,6-Dichloro-5-iodo-pyrimidine-4-amine | Benchchem [benchchem.com]

Purification methods for 2-Chloro-3-iodo-6-(trifluoromethoxy)pyridine reaction mixtures

Technical Support Center: Purification & Troubleshooting for 2-Chloro-3-iodo-6-(trifluoromethoxy)pyridine

Welcome to the Technical Support Center. This guide is designed for research scientists and process chemists working with 2-Chloro-3-iodo-6-(trifluoromethoxy)pyridine (CAS: 1221172-03-7) [1]. This highly specialized building block is frequently utilized in transition-metal-catalyzed cross-coupling reactions for pharmaceutical and agrochemical development.

The presence of an electron-withdrawing trifluoromethoxy (–OCF3) group, combined with two heavy halogens (chlorine and iodine), drastically alters the molecule's polarity, boiling point, and stability compared to standard pyridines[2][3]. The following guide provides field-proven methodologies, troubleshooting FAQs, and self-validating protocols to ensure high-purity isolation.

Purification Workflow

The optimal purification strategy depends heavily on the reaction scale. For lab-scale synthesis (<10 g), silica gel chromatography is preferred to separate positional isomers. For process-scale synthesis (>10 g), vacuum distillation is the industry standard due to the compound's volatility under reduced pressure[2][4].

Figure 1: Standard purification workflow for 2-Chloro-3-iodo-6-(trifluoromethoxy)pyridine.

Troubleshooting & FAQs

Q1: My crude extract has a persistent purple/brown discoloration. How do I remove this? Cause: This is caused by residual molecular iodine (I₂) remaining from the electrophilic iodination step. Iodine is highly lipophilic and will co-extract into your organic phase. Solution: Wash the organic layer with a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃). The thiosulfate acts as a reducing agent, converting the lipophilic I₂ into water-soluble iodide ions (I⁻), which immediately partition into the aqueous phase. The organic layer will turn pale yellow or colorless once the reduction is complete.

Q2: During chromatography, the product co-elutes with unreacted 2-chloro-6-(trifluoromethoxy)pyridine. How can I improve separation? Cause: The –OCF3 group imparts extreme lipophilicity to the pyridine ring[2]. The addition of an iodine atom at the 3-position only slightly increases the polarizability, meaning the Retention Factor (Rf) difference between the starting material and the product is minimal in standard solvent systems[5][6]. Solution: Avoid polar solvents like dichloromethane. Utilize a highly non-polar gradient, starting with 100% Heptane (or Hexane) for at least 2 column volumes, slowly progressing to a maximum of 98:2 Heptane:Ethyl Acetate[5][7]. The target iodinated compound will elute slightly after the starting material.

Q3: Can I purify this compound via distillation? I am experiencing product degradation. Cause: The C–I bond is thermally labile. Attempting atmospheric distillation requires temperatures exceeding 200 °C, leading to homolytic cleavage of the carbon-iodine bond and subsequent decomposition. Solution: Yes, but it must be done under high vacuum. Related halogenated trifluoromethoxypyridines successfully distill between 60 °C and 90 °C under a 10–20 mbar vacuum[2][4]. Ensure your vacuum pump is fully operational before applying heat.

Q4: How should the purified product be stored to prevent degradation? Cause: Iodopyridines are susceptible to photolytic deiodination when exposed to ambient light over prolonged periods[8]. Solution: Store the purified compound in an amber glass vial, flushed with an inert gas (Argon or Nitrogen), and keep it refrigerated at 4 °C[9].

Quantitative Data Summary

Purification Method	Scale Suitability	Expected Purity	Typical Yield	Key Advantage
Silica Gel Chromatography	< 10 g	> 98%	75 – 85%	Best for separating positional isomers and unreacted starting materials[5].
Vacuum Distillation	> 10 g	95 – 98%	80 – 90%	Highly scalable; avoids massive solvent consumption[4].
Liquid-Liquid Extraction	All scales	Crude (~80%)	> 95%	Rapidly removes inorganic salts, acids, and residual iodine[7].

Step-by-Step Experimental Protocols

Protocol A: Reductive Aqueous Quench and Extraction

This self-validating protocol ensures the complete removal of reactive iodine species prior to isolation.

• Cool the crude iodination reaction mixture to 0–5 °C using an ice bath.

• Slowly add a 10% w/v aqueous solution of sodium thiosulfate (Na₂S₂O₃) while stirring vigorously.

  • Self-Validation Check: Continue addition until the characteristic purple/brown color of iodine completely dissipates, yielding a pale yellow or colorless biphasic mixture.

• Adjust the aqueous phase to pH 7.5 using saturated aqueous NaHCO₃[7].

  • Self-Validation Check: The cessation of CO₂ gas evolution indicates complete neutralization.

• Extract the aqueous layer three times with tert-butyl methyl ether (MTBE) or ethyl acetate[6].

• Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

Protocol B: Silica Gel Column Chromatography

• Pack a glass column with 60 Å silica gel using 100% heptane as the stationary phase[7].

• Load the concentrated crude oil directly onto the silica bed. If the oil is too viscous, dissolve it in the absolute minimum volume of non-polar solvent.

• Elute with 100% heptane for 2 column volumes (CV) to flush out highly lipophilic non-polar impurities.

• Gradually increase the mobile phase polarity to 98:2 Heptane:Ethyl Acetate. Monitor the fractions via TLC (UV active at 254 nm)[5].

• Combine the fractions containing the pure target compound (typically Rf ~0.4–0.5 in 9:1 Heptane:EtOAc) and concentrate in vacuo.

Protocol C: Vacuum Distillation (For Scale-Up)

• Transfer the thoroughly dried crude oil to a short-path distillation apparatus equipped with a Vigreux column.

• Apply a high vacuum (10–20 mbar) and verify that the system is leak-free.

• Gradually heat the oil bath. Discard the initial forecut, which contains low-boiling impurities and unreacted starting material.

• Collect the main fraction. Based on structural analogs, the product is expected to distill between 70 °C and 90 °C at 15 mbar[2][4].

  • Self-Validation Check: The main fraction should condense as a clear, colorless to pale yellow heavy oil or low-melting solid.

References

• Sokolenko, T. M., et al. "Trifluoromethoxypyrazines: Preparation and Properties." Molecules 25, no. 9 (2020): 2226. PMC NIH. Available at:[Link]

• "2-chloro-3-iodo-6-(trifluoromethoxy)pyridine (CAS 1221172-03-7) Product Data." Hairui Chemical. Available at:[Link]

• "Synthesis of Imidazo[1,2-a]pyridines: Triflic Anhydride-Mediated Annulation of 2H-Azirines with 2-Chloropyridines." The Journal of Organic Chemistry (2020). ACS Publications. Available at:[Link]

Sources

• 1. 2-chloro-4-iodo-5-(trifluoromethoxy)pyridine_1221171-84-1_Hairui Chemical [hairuichem.com]
• 2. Trifluoromethoxypyrazines: Preparation and Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 5-Trifluoromethoxy-substituted Nicotinic Acid, Nicotinamide and Related Compounds | Journal of Organic and Pharmaceutical Chemistry [ophcj.nuph.edu.ua]
• 4. 2-Bromo-5-trifluoromethoxypyridine | 888327-36-4 [chemicalbook.com]
• 5. US10800755B2 - 2,6-disubstituted pyridine derivative - Google Patents [patents.google.com]
• 6. mdpi.com [mdpi.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. chemscene.com [chemscene.com]

Catalyst selection for coupling 2-chloro-3-iodo pyridines

Welcome to the Technical Support Center for Heterocyclic Cross-Coupling. This guide is designed for researchers, synthetic chemists, and drug development professionals working with 2-chloro-3-iodopyridine , a highly versatile, bifunctional building block used extensively in the synthesis of complex pharmaceutical scaffolds[1].

Because this molecule features two different halogens with orthogonal reactivity, achieving precise chemoselectivity requires a deep understanding of reaction kinetics, bond dissociation energies (BDE), and transition-metal electronics.

Mechanistic Overview & Reaction Pathways

The primary synthetic value of 2-chloro-3-iodopyridine lies in the differential reactivity of its halogen atoms[1].

• C3-Iodine (Kinetic Control): The C–I bond has a significantly lower BDE (~65 kcal/mol) compared to the C–Cl bond (~81 kcal/mol)[2]. Consequently, oxidative addition by Palladium(0) occurs preferentially at the C3 position under mild conditions.

• C2-Chlorine (Electronic Control): The C–Cl bond is stronger, but its position ortho to the electron-withdrawing pyridine nitrogen makes the C2 carbon highly electrophilic. This allows for subsequent functionalization via high-temperature cross-coupling or catalyst-free Nucleophilic Aromatic Substitution (SNAr)[3][4].

Chemoselective functionalization pathways for 2-chloro-3-iodopyridine.

Catalyst Selection Guide (Quantitative Data)

To prevent over-coupling or off-target reactions, catalyst and ligand selection must be strictly paired with the target bond. Below is a validated matrix for achieving >95% chemoselectivity.

Reaction Goal	Target Bond	Catalyst Precursor	Ligand	Base	Optimal Temp
Step 1: Suzuki-Miyaura	C3 (C–I)	Pd(PPh₃)₄ or Pd(OAc)₂	PPh₃ (Unhindered)	Na₂CO₃ / K₂CO₃	20–60 °C
Step 1: Sonogashira / Heck	C3 (C–I)	PdCl₂(PPh₃)₂	PPh₃	Et₃N or Ag₂CO₃	20–70 °C
Step 2: Buchwald-Hartwig	C2 (C–Cl)	Pd₂(dba)₃ or Pd(OAc)₂	BINAP or XPhos	Cs₂CO₃ or NaOtBu	80–120 °C
Step 2: Suzuki-Miyaura	C2 (C–Cl)	Pd(OAc)₂	XPhos or SPhos	K₃PO₄	90–110 °C

Frequently Asked Questions (FAQs)

Q1: Why shouldn't I use highly active ligands like XPhos or BrettPhos for the first coupling step at C3? A: Using electron-rich, bulky dialkylbiaryl phosphines (like XPhos) lowers the activation energy required for oxidative addition into the stronger C–Cl bond. If you use these ligands in Step 1, the catalyst will readily insert into both the C–I and C–Cl bonds, destroying your chemoselectivity and leading to complex mixtures of mono- and di-coupled products. Stick to generic, unhindered ligands (like PPh₃) for C3-selectivity[1].

Q2: I am trying to perform a Buchwald-Hartwig amination at C3, but I am seeing substitution at C2 instead. What is happening? A: You are likely observing competing, catalyst-free Nucleophilic Aromatic Substitution (SNAr). Because the C2 position is adjacent to the electron-withdrawing pyridine nitrogen, the C2-chlorine is highly activated towards nucleophiles (especially aliphatic amines and thiols)[3][4]. If your SNAr background reaction is faster than your Pd-catalyzed C3-coupling, C2 substitution will dominate. Solution: Perform the C3 coupling with a less nucleophilic partner first (e.g., Suzuki), or lower the temperature to suppress SNAr.

Q3: How do I force the C2-Chlorine to react in Step 2? A: The C2–Cl bond is inert under mild conditions[1]. To activate it, you must use a highly electron-rich catalyst system (e.g., Pd(OAc)₂ with BINAP or XPhos) and a strong base (like Cs₂CO₃) at elevated temperatures (110–120 °C)[5]. The electron-rich ligand stabilizes the Pd(II) intermediate formed after the difficult oxidative addition into the C–Cl bond.

Validated Experimental Protocols

Every protocol must act as a self-validating system to ensure the integrity of the intermediate before proceeding to the next synthetic step.

Protocol A: Step 1 – C3-Selective Suzuki-Miyaura Coupling

Objective: Selectively couple an arylboronic acid at the C3 position while leaving the C2-chlorine intact.

• Preparation: In an oven-dried Schlenk flask, combine 2-chloro-3-iodopyridine (1.0 equiv), arylboronic acid (1.05 equiv), and Pd(PPh₃)₄ (5 mol%).

• Solvent & Base: Add a degassed mixture of Toluene/Ethanol (2:1 v/v) followed by an aqueous solution of Na₂CO₃ (2.0 equiv, 2M).

• Reaction: Stir the biphasic mixture vigorously at 50 °C under an argon atmosphere for 4–6 hours.

• Workup: Cool to room temperature, dilute with EtOAc, wash with brine, dry over MgSO₄, and concentrate. Purify via flash chromatography.

• Self-Validation Checkpoint: Analyze the isolated product via GC-MS or LC-MS. The mass spectrum must display a characteristic 3:1 isotopic pattern for the [M+H]⁺ peak, confirming the chlorine atom is still present and untouched.

Protocol B: Step 2 – C2-Selective Buchwald-Hartwig Amination[5]

Objective: Couple a secondary amine to the C2 position of the intermediate generated in Protocol A.

• Catalyst Pre-activation: Charge a dry round-bottom flask with Pd(OAc)₂ (0.03 mmol, 3 mol%) and (±)-BINAP (0.03 mmol, 3 mol%). Add anhydrous toluene (5 mL) and flush with nitrogen for 10 minutes to form the active complex[5].

• Reagent Addition: Add the 2-chloro-3-arylpyridine intermediate from Protocol A (1.0 mmol), the desired amine (1.2 mmol), and anhydrous Cs₂CO₃ (2.0 mmol).

• Reaction: Heat the mixture in an oil bath at 120 °C under vigorous magnetic stirring for 8–12 hours[5].

• Workup: Cool to room temperature, filter the solid inorganic salts through a pad of Celite, wash with CH₂Cl₂, and evaporate the filtrate[5].

• Self-Validation Checkpoint: Analyze via GC-MS. The 3:1 isotopic pattern must now be absent, indicating complete displacement of the chlorine atom.

Troubleshooting Logic & Workflow

Troubleshooting workflow for common coupling issues with 2-chloro-3-iodopyridine.

Specific Troubleshooting Scenarios:

• Symptom: Substantial dehalogenation (hydrodeiodination) observed during Step 1.

  • Root Cause: The oxidative addition complex is undergoing premature reductive elimination before transmetalation can occur. This often happens if the boronic acid is degrading or if the base is too strong.

  • Fix: Ensure the boronic acid is freshly recrystallized. Switch from a strong base (like NaOH or KOtBu) to a milder base (like Na₂CO₃ or K₃PO₄).

• Symptom: Step 2 (C2 amination) stalls at 50% conversion.

  • Root Cause: Catalyst poisoning or degradation at high temperatures (120 °C).

  • Fix: Ensure strict exclusion of oxygen. If using Pd(OAc)₂/BINAP, consider switching to a pre-formed palladacycle precatalyst (e.g., XPhos Pd G3) which provides a longer catalyst resting-state half-life at elevated temperatures[1].

References

• China Source Factory Supply High Purity 2-Chloro-3-iodopyridine CAS 78607-36-0 with good service Wholesale & Bulk. fortunachem.com. 1

• Synthesis of 2,6-disubstituted pyridin-3-yl C -2′-deoxyribonucleosides through chemoselective transformations of bromo-chloropyridine C -nucleosides. rsc.org. 6

• Selective Palladium-Catalyzed Aminations on 2-Chloro-3-iodo. thieme-connect.com. 5

• A Dichotomy in Cross-Coupling Site Selectivity in a Dihalogenated Heteroarene. whiterose.ac.uk. 2

• C2-Selective Palladium-Catalyzed C—S Cross-Coupling of 2,4-Dihalopyrimidines. nih.gov. 3

• Practical and Scalable Installation of Neglected S(VI) Functionality with Applications to the Enantiospecific Synthesis of Pharmaceuticals. chemrxiv.org. 4

Sources

• 1. CAS Wholesale & Bulk Supplier Manufacturer, For Sale | Fortuna [fortunachem.com]
• 2. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 3. C2-Selective Palladium-Catalyzed C—S Cross-Coupling of 2,4-Dihalopyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chemrxiv.org [chemrxiv.org]
• 5. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 6. Synthesis of 2,6-disubstituted pyridin-3-yl C -2′-deoxyribonucleosides through chemoselective transformations of bromo-chloropyridine C -nucleosides - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C3OB40774H [pubs.rsc.org]

Technical Support Center: Stability and Handling of 2-Chloro-3-iodo-6-(trifluoromethoxy)pyridine

Welcome to the Technical Support Center. This guide is designed for researchers, application scientists, and drug development professionals working with 2-Chloro-3-iodo-6-(trifluoromethoxy)pyridine (CAS: 1221172-03-7). Highly functionalized halogenated pyridines present unique chemoselectivity challenges. This document provides deep mechanistic insights, troubleshooting FAQs, and validated protocols to manage the stability of this building block under basic conditions.

Core Mechanistic Insights

To master the handling of 2-Chloro-3-iodo-6-(trifluoromethoxy)pyridine, one must understand the electronic push-and-pull of its substituents:

• The 2-Chloro Position (The Achilles' Heel): The pyridine ring is inherently electron-deficient. This electrophilicity is dramatically amplified by the highly electron-withdrawing trifluoromethoxy (-OCF3) group at the 6-position[1]. Consequently, the carbon bearing the chlorine atom is highly activated toward Nucleophilic Aromatic Substitution (SNAr)[2].

• The 6-Trifluoromethoxy Position (The Shield): Despite its strong inductive electron-withdrawing nature, the -OCF3 group is chemically robust. It adopts an orthogonal conformation relative to the pyridine ring, which sterically and electronically protects the C-O bond from nucleophilic cleavage, making it highly stable under basic conditions[3].

• The 3-Iodo Position (The Organometallic Target): Iodine is highly polarizable and susceptible to metal-halogen exchange. While stable to aqueous bases, it becomes the primary site of reactivity when exposed to organolithium reagents[4].

Troubleshooting Guides & FAQs

Q1: During a basic workup using 1.0 M NaOH, my product degrades into a highly polar baseline spot on TLC. What is happening? A: You are observing the base-mediated hydrolysis of the 2-chloro group. Under strongly basic conditions (e.g., NaOH or KOH), the hydroxide ion attacks the activated 2-position, forming a Meisenheimer complex[1]. The subsequent elimination of the chloride ion yields a 2-hydroxypyridine derivative, which rapidly tautomerizes into the highly polar, water-soluble 2-pyridone[2]. Actionable Fix: Switch to a milder, non-nucleophilic basic workup (e.g., saturated aqueous NaHCO₃ or K₂CO₃ at 0–5 °C) to neutralize acids without triggering SNAr.

Q2: Is the trifluoromethoxy (-OCF3) group at risk of hydrolysis under these basic conditions? A: No. Unlike the -CF3 group, which can occasionally hydrolyze to a carboxylic acid under forcing basic conditions, the -OCF3 group attached to a heteroaromatic ring demonstrates the highest stability toward heating, acidic, and basic conditions among fluorine-containing substituents[5]. Your primary site of instability is exclusively the 2-chloro position[3].

Q3: I need to perform a Buchwald-Hartwig or Suzuki cross-coupling using alkoxide bases (e.g., NaOtBu, KOtBu). Will the starting material survive? A: It is highly unlikely to survive intact if the temperature is elevated. Alkoxides are strong nucleophiles. Because the 2-chloro position is highly activated, you will experience a competing SNAr reaction, resulting in a 2-alkoxy-3-iodo-6-(trifluoromethoxy)pyridine byproduct[2]. Actionable Fix: Substitute nucleophilic alkoxides with sterically hindered, non-nucleophilic bases such as Cs₂CO₃, DIPEA, or DBU.

Q4: What happens if I treat this compound with strong organometallic bases like n-BuLi or LDA? A: Treating this compound with n-BuLi will predominantly result in a rapid metal-halogen exchange at the 3-iodo position, generating a 3-lithio intermediate[4]. If your goal is to deprotonate the 4- or 5-position via Directed ortho-Metalation (DoM), you must use a strictly non-nucleophilic base like LDA at cryogenic temperatures (-78 °C) to prevent unwanted nucleophilic addition or premature dechlorination[4].

Quantitative Stability Data

The following table summarizes the stability profile of 2-Chloro-3-iodo-6-(trifluoromethoxy)pyridine across various basic environments to aid in reaction planning.

Base Type	Reagent Example	Temp (°C)	Solvent	Primary Outcome	Degradation Pathway
Mild Aqueous	Sat. NaHCO₃, K₂CO₃	0 to 25	EtOAc / H₂O	Stable (>98% recovery)	None
Strong Aqueous	1.0 M NaOH, KOH	25 to 50	THF / H₂O	Degradation	SNAr (Hydrolysis to 2-pyridone)
Alkoxide	NaOMe, KOtBu	60	Toluene / MeOH	Degradation	SNAr (Formation of 2-alkoxy ether)
Organolithium	n-BuLi	-78	Anhydrous THF	Reactivity	Metal-Halogen Exchange at C-3
Amine Base	DIPEA, TEA, DBU	25 to 80	DMF, DCM	Stable	None (Non-nucleophilic)

Reaction Pathways Visualization

Reaction pathways of the pyridine derivative under various basic conditions.

Experimental Protocols

Protocol A: Mild Basic Workup (Intact Product Recovery)

Use this self-validating protocol to quench acidic reaction mixtures without degrading the 2-chloro moiety.

• Cooling: Cool the crude reaction mixture to 0–5 °C using an ice bath.

• Quenching: Slowly add saturated aqueous NaHCO₃ dropwise until the aqueous phase reaches pH 7.5–8.0.

  • Self-Validation Check: The evolution of CO₂ gas confirms the neutralization of acidic byproducts. Once bubbling ceases, the pH threshold for SNAr has not been exceeded.

• Extraction: Extract the aqueous layer with an aprotic organic solvent (e.g., Ethyl Acetate or Dichloromethane) three times.

• Washing & Drying: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and filter.

• Concentration: Concentrate under reduced pressure with the water bath temperature kept strictly below 30 °C to prevent thermal degradation[2].

  • Self-Validation Check: ¹⁹F NMR of the crude material should display a sharp singlet near -57 ppm, confirming the intact -OCF₃ group, and LC-MS should show the expected isotopic pattern for the chlorine and iodine atoms.

Protocol B: Forced Degradation Study (Hydrolytic Profiling)

Use this protocol to intentionally generate the 2-pyridone degradant as an analytical reference standard for HPLC method development.

• Preparation: Dissolve 50 mg of 2-Chloro-3-iodo-6-(trifluoromethoxy)pyridine in 1.0 mL of THF in a 5 mL reaction vial.

• Basic Stress: Add 1.0 mL of 1.0 M NaOH (aq) to the vial. Seal and stir vigorously at 50 °C for 4 hours.

• Monitoring: Monitor the reaction via TLC (Hexanes/EtOAc 4:1).

  • Self-Validation Check: The disappearance of the high-Rf parent spot and the appearance of a UV-active baseline spot confirms the successful hydrolysis to the 2-pyridone degradant.

• Isolation: Cool the mixture to room temperature. Carefully acidify the aqueous layer to pH 3 using 1.0 M HCl (aq). Extract with EtOAc (3 x 2 mL). Dry and concentrate the organic layer to isolate the 2-hydroxy-3-iodo-6-(trifluoromethoxy)pyridine standard.

References

• ChemInform Abstract: A General Approach to (Trifluoromethoxy)pyridines: First X-Ray Structure Determinations and Quantum Chemistry Studies - Chemistry - A European Journal / ResearchGate.[Link]

• Trifluoromethoxypyrazines: Preparation and Properties - MDPI.[Link]

• Unusual C-6 Lithiation of 2-Chloropyridine-Mediated by BuLi−Me2N(CH2)2OLi - Organic Letters (ACS Publications).[Link]

Sources

• 1. Buy 2-Chloro-6-(trifluoromethoxy)pyridine | 1221171-70-5 [smolecule.com]
• 2. benchchem.com [benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]

Optimizing solvent systems for lipophilic pyridine derivatives

Technical Support Center: Optimizing Solvent Systems for Lipophilic Pyridine Derivatives

Welcome to the Technical Support Center. Pyridine rings are ubiquitous in medicinal chemistry, but when decorated with lipophilic substituents, they often fall into Biopharmaceutics Classification System (BCS) Class II or IV. This guide provides field-proven troubleshooting strategies, focusing on causality, thermodynamic principles, and self-validating experimental protocols to help formulation scientists overcome poor aqueous solubility.

Section 1: Fundamental Solubility & pKa Challenges (FAQs)

Q: Why does my lipophilic pyridine derivative exhibit erratic solubility across different aqueous buffers? A: The solubility of pyridine derivatives is highly pH-dependent due to the basic nitrogen lone pair, which does not participate in the aromatic π-system[1]. The conjugate acid (pyridinium cation) is significantly more polar and water-soluble than the neutral free base. If your working buffer is within ±1 pH unit of the compound's pKa, minor temperature fluctuations or atmospheric CO 2​ absorption can shift the ionization equilibrium, causing sudden precipitation. To establish a self-validating system, always measure the intrinsic solubility at least 2 pH units above the pKa (fully un-ionized) and 2 pH units below the pKa (fully ionized) [1].

Table 1: Influence of Substituents on Pyridine pKa Values (Aqueous) Quantitative data synthesized from theoretical and experimental pKa determinations [2].

Pyridine Derivative	Substituent Effect	Approx. Aqueous pKa	Solubility Strategy
Unsubstituted Pyridine	Baseline	5.25	pH adjustment (pH < 3.25)
2,6-Dimethylpyridine	Electron-donating (Inductive)	6.60 - 6.70	Mild acidic buffers
4-Dimethylaminopyridine	Strong Electron-donating (Resonance)	9.60	Highly soluble at physiological pH
3-Chloropyridine	Electron-withdrawing	~2.80	Requires co-solvents/SEDDS

Section 2: Co-Solvent & Surfactant Selection (Troubleshooting)

Issue: The compound dissolves perfectly in a DMSO or Ethanol stock solution but immediately precipitates upon a 1:10 dilution in aqueous media (e.g., PBS or simulated gastric fluid).

Root Cause: This is a classic "solvent shift" phenomenon. When the stock solution is introduced to water, the water-miscible co-solvent (DMSO/EtOH) rapidly diffuses into the bulk aqueous phase. The highly lipophilic pyridine derivative is left behind in a locally supersaturated state, surpassing its nucleation threshold and precipitating as an amorphous solid or crystalline lattice.

Resolution & Causality: Relying solely on volatile or highly miscible co-solvents is insufficient for lipophilic drugs[3]. You must lower the thermodynamic activity of the drug in the aqueous phase by providing a hydrophobic sink. Incorporate non-ionic surfactants (e.g., Polysorbate 80, Cremophor EL) or cyclodextrins into your co-solvent mixture. The surfactant monomers will rapidly self-assemble into micelles upon dilution, entrapping the lipophilic pyridine molecules within their hydrophobic cores before nucleation can occur.

Logical workflow for selecting a solvent system based on pKa and lipophilicity.

Section 3: Self-Emulsifying Drug Delivery Systems (SEDDS)

Q: How do SEDDS overcome the limitations of standard co-solvents for BCS Class II/IV pyridine compounds? A: SEDDS are isotropic mixtures of oils, surfactants, and occasionally co-solvents. Unlike traditional emulsions that require high shear forces to formulate, SEDDS spontaneously form fine oil-in-water (o/w) microemulsions (droplet sizes typically 200–300 nm) upon mild agitation in aqueous media, such as gastrointestinal fluids [3]. This mechanism addresses two critical issues for lipophilic pyridines:

• Solubility: The drug remains dissolved in the lipid droplets, preventing precipitation in the GI tract [4].

• Bioavailability: The lipid components interact with enterocyte-based transport systems and promote lymphatic transport, effectively bypassing hepatic first-pass metabolism [4].

Protocol: Step-by-Step Methodology for Formulating a Basic SEDDS This protocol provides a self-validating framework to ensure thermodynamic stability and maximum drug loading.

Step 1: Excipient Screening (Equilibrium Solubility)

• Select a panel of oils (e.g., medium-chain triglycerides), surfactants (e.g., Tween 80, Labrasol), and co-surfactants (e.g., PEG 400).

• Add an excess amount of the lipophilic pyridine derivative to 2 mL of each excipient in sealed glass vials.

• Vortex for 5 minutes, then agitate in an isothermal shaker at 37°C for 48 hours to reach equilibrium.

• Centrifuge at 10,000 rpm for 15 minutes to separate undissolved drug.

• Quantify the dissolved drug in the supernatant via HPLC. Self-validation: Choose the oil and surfactant that yield the highest absolute solubility to prevent precipitation upon dilution.

Step 2: Pseudo-Ternary Phase Diagram Construction

• Mix the selected surfactant and co-surfactant at specific weight ratios (K m​ ratios: 1:1, 2:1, 3:1).

• Combine the oil phase with the surfactant mixture at ratios ranging from 1:9 to 9:1.

• Titrate each mixture dropwise with purified water under magnetic stirring at 37°C.

• Visually monitor the transition from a clear isotropic mixture to a turbid phase. Plot the clear regions on a pseudo-ternary phase diagram to identify the optimal microemulsion region.

Step 3: Formulation Preparation & Emulsification Assessment

• Dissolve the target dose of the pyridine derivative into the optimized oil/surfactant/co-surfactant mixture.

• Dilution Test: Introduce 1 mL of the SEDDS formulation into 250 mL of 0.1 N HCl (simulated gastric fluid) at 37°C under gentle paddle stirring (50 rpm).

• Acceptance Criteria: The formulation must form a clear or slightly bluish translucent dispersion within 1 minute, indicating a droplet size < 50 nm (SMEDDS) or < 300 nm (SEDDS), with no visible drug precipitation [3].

Step-by-step experimental workflow for developing and validating a SEDDS formulation.

Section 4: Analytical & Stability Troubleshooting

Issue: Inconsistent HPLC peak areas or peak splitting during the quantification of the pyridine derivative in lipid-based formulations.

Root Cause: Pyridine derivatives can interact strongly with residual silanol groups on standard C18 stationary phases, leading to peak tailing. Furthermore, injecting a lipid-rich SEDDS sample directly into a reversed-phase system can cause lipid accumulation on the column, altering retention times and peak shapes.

Resolution:

• Sample Preparation: Do not inject raw SEDDS dilutions. Perform a liquid-liquid extraction (LLE) or use solid-phase extraction (SPE) to isolate the pyridine compound from the triglyceride/surfactant matrix before injection.

• Chromatographic Conditions: Use an end-capped C18 column or a specialized polar-embedded phase designed to shield silanol interactions. Ensure the mobile phase is appropriately buffered (e.g., using 10 mM ammonium acetate, pH adjusted to at least 1 unit away from the compound's pKa) to maintain the drug in a single ionization state.

References

• Poliak, P. The DFT calculations of pKa values of the cationic acids of aniline and pyridine derivatives in common solvents. Acta Chimica Slovaca (2014). [Link]

• Taylor & Francis. Self-emulsifying drug delivery systems: a novel approach to deliver drugs. (2022). [Link]

• MDPI. Self-Emulsifying Drug Delivery Systems (SEDDS): Transition from Liquid to Solid—A Comprehensive Review of Formulation, Characterization, Applications, and Future Trends. (2025). [Link]

Technical Support Center: Troubleshooting C2-Chloropyridine Reactivity

Welcome to the Advanced Technical Support Center. As process chemists and drug development professionals, you frequently encounter 2-chloropyridines as foundational building blocks. While the adjacent electronegative nitrogen theoretically activates the C2 position, real-world bench execution often reveals stubborn unreactivity, stalled kinetics, and rapid catalyst degradation.

This guide dissects the root causes of low reactivity at the C2-chlorine position and provides self-validating protocols to overcome these barriers in both Nucleophilic Aromatic Substitution (SNAr) and transition-metal cross-coupling workflows.

Part 1: Quantitative Reactivity Baselines

Before troubleshooting, it is critical to understand the thermodynamic and kinetic baselines of your substrate. The structural position of the chlorine atom dictates the activation energy required to form the intermediate Meisenheimer complex[1].

Table 1: Quantitative Reactivity Data for Chloropyridines

Substrate / Reaction	Parameter Measured	Value / Observation	Source
2-Chloropyridine	Absolute ΔG‡SNAr	88.8 kJ mol−1	[2]
4-Chloropyridine	Relative Reactivity	Highest (Fastest SNAr kinetics)	[3]
3-Chloropyridine	Relative Reactivity	Lowest (Lacks N-stabilization)	[3]
2-Chloropyridine + Piperidine (Batch)	Yield (Uncatalyzed)	72% (Requires 4 days, 60 °C, 8 kbar)	[4]
2-Chloropyridine + Piperidine (Flow)	Yield (Uncatalyzed)	88% (Requires minutes, 300 °C)	[4]

Part 2: Nucleophilic Aromatic Substitution (SNAr) FAQs

Q1: My SNAr amination of 2-chloropyridine stalls at 20% conversion despite refluxing in polar aprotic solvents. Why is the reaction failing, and how can I drive it to completion?

The Causality: While the pyridine nitrogen is electron-withdrawing, the absolute free energy of activation (ΔG‡SNAr) for 2-chloropyridine is still a formidable 88.8 kJ mol−1[2]. If your nucleophile is weak or sterically hindered, thermal energy alone at standard reflux temperatures (e.g., in DMF or DMSO) is insufficient to push the substrate over this barrier to form the negatively charged Meisenheimer complex[1].

The Solution: You must electronically activate the pyridine ring. Converting the pyridine to a pyridine N-oxide drastically increases the electrophilicity of the C2 position. The N-oxide oxygen pulls electron density away from the ring, significantly lowering the LUMO energy and stabilizing the transition state during nucleophilic attack[3].

Fig 1: N-Oxide activation pathway for overcoming high SNAr energy barriers in 2-chloropyridines.

Self-Validating Protocol: N-Oxidation and SNAr Sequence

• Oxidation: Dissolve 2-chloropyridine (1.0 equiv) in anhydrous DCM at 0 °C. Slowly add m-CPBA (1.2 equiv). Stir at room temperature for 12 hours.

• Validation Checkpoint 1: Analyze via TLC (Hexanes/EtOAc). The N-oxide is highly polar and will remain near the baseline compared to the starting material. Quench with saturated Na2S2O3, extract, and concentrate.

• SNAr Reaction: Dissolve the crude N-oxide in DMF. Add your amine nucleophile (1.5 equiv) and K2CO3 (2.0 equiv). Heat to 80 °C for 8 hours.

• Validation Checkpoint 2: LC-MS analysis should show a mass shift corresponding to the displacement of chlorine (-35 Da) plus the nucleophile mass.

• Reduction: To remove the N-oxide, add Iron powder (3.0 equiv) and glacial acetic acid. Heat at 70 °C for 4 hours to restore the aromatic pyridine ring[1].

Q2: I want to avoid the extra oxidation/reduction steps. Can I force the SNAr reaction thermally without degrading my product?

The Causality: Batch reactors are limited by the boiling point of the solvent and extended heating times, which lead to product degradation (charring) before the 88.8 kJ mol−1 barrier is fully overcome.

The Solution: Utilize continuous-flow chemistry . Flow reactors can safely superheat solvents well beyond their boiling points under high pressure, drastically reducing reaction times from days to minutes, thereby minimizing the kinetic window for side-product formation[4].

Self-Validating Protocol: High-Temperature Flow Amination

• Preparation: Prepare a 0.5 M solution of 2-chloropyridine and secondary amine (3.0 equiv) in NMP.

• Flow Parameters: Pump the mixture through a microflow reactor set to 300 °C with a residence time of 5–10 minutes[4].

• Validation Checkpoint: Collect the output stream directly into a vial containing an internal standard (e.g., biphenyl). Run immediate UPLC analysis. You should observe >85% conversion with a clean baseline, devoid of the tarry byproducts typical of 4-day batch reactions.

Part 3: Transition-Metal Cross-Coupling FAQs

Q3: During Suzuki-Miyaura and Cross-Electrophile Couplings (XEC), my palladium/nickel catalyst rapidly crashes out as a black precipitate. Why is 2-chloropyridine poisoning my catalyst?

The Causality: 2-Chloropyridines are notorious for catalyst poisoning. The basic pyridyl nitrogen strongly coordinates to the transition metal center (Pd or Ni). Because the nitrogen is directly adjacent to the reacting C-Cl bond (the C2 position), it forms stable, off-cycle multimeric metal complexes (e.g., bis-pyridyl species) that halt the catalytic cycle prior to or immediately following oxidative addition[5]. Furthermore, the C2-Cl bond is exceptionally strong, making the initial oxidative addition sluggish[6].

The Solution: You must rationally design the ligand sphere to prevent multi-pyridine coordination while accelerating oxidative addition. For Nickel-catalyzed Cross-Electrophile Coupling (XEC), substituting standard ligands for sterically hindered bidentate nitrogen ligands (e.g., 6,6′-dimethyl-2,2′-bipyridine) creates a crowded metal center that permits only one pyridine molecule to bind at a time[6]. For Suzuki couplings, utilizing scaffolding ligands with pendant hydrogen-bonding groups (like ProPhos) preorganizes the nucleophile and accelerates the turnover-limiting transmetalation step[5].

Fig 2: Troubleshooting logic for transition-metal catalyzed cross-coupling of 2-chloropyridines.

Self-Validating Protocol: Ni-Catalyzed Cross-Electrophile Coupling (XEC)

This protocol couples 2-chloropyridine with an aryl bromide, bypassing the need for pre-formed organometallic reagents.

• Glovebox Setup: In an inert atmosphere, charge a reaction vial with NiBr2·glyme (10 mol%), the sterically hindered ligand 6,6′-dimethyl-2,2′-bipyridine (10 mol%), and Zn dust (2.0 equiv as the reductant)[6].

• Substrate Addition: Add 2-chloropyridine (1.0 equiv) and the target aryl bromide (1.0 equiv) dissolved in anhydrous DMF.

• Reaction: Seal the vial, remove it from the glovebox, and stir vigorously at 60 °C for 12 hours. The steric bulk of the ligand will prevent the 2-chloropyridine from irreversibly trapping the Ni(0) species.

• Validation Checkpoint: Quench an aliquot with saturated NH4Cl. Extract with EtOAc and analyze via GC-MS. A successful reaction will show the cross-coupled biaryl mass. If you observe high levels of homocoupled aryl-aryl dimers, your oxidative addition of the 2-chloropyridine is still too slow; consider increasing the temperature to 80 °C or verifying the activity of your Zn dust.

Sources

• 1. benchchem.com [benchchem.com]
• 2. A broadly applicable quantitative relative reactivity model for nucleophilic aromatic substitution (SNAr) using simple descriptors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 5. researchgate.net [researchgate.net]
• 6. chemrxiv.org [chemrxiv.org]

Reference Data & Comparative Studies

1H and 19F NMR characterization of 2-Chloro-3-iodo-6-(trifluoromethoxy)pyridine

Analytical Comparison Guide: 1 H and 19 F NMR Characterization of 2-Chloro-3-iodo-6-(trifluoromethoxy)pyridine

Executive Summary

For researchers and drug development professionals, highly functionalized halogenated pyridines are indispensable scaffolds. 2-Chloro-3-iodo-6-(trifluoromethoxy)pyridine (CAS: 1221172-03-7)[1] represents a premium building block, offering orthogonal cross-coupling reactivity handles (Cl vs. I) alongside a lipophilicity-enhancing trifluoromethoxy (–OCF 3​ ) group.

Accurate structural verification of this compound is critical, as halogen migration or defluorination can occur during synthesis. This guide objectively compares the 1 H and 19 F Nuclear Magnetic Resonance (NMR) performance of this iodinated scaffold against its non-iodinated precursor, 2-chloro-6-(trifluoromethoxy)pyridine , providing causality-driven insights and self-validating experimental protocols.

Mechanistic Causality: Substituent Effects on the Pyridine Core

The electronic architecture of the pyridine ring is heavily perturbed by its substituents, which directly dictates the observed NMR chemical shifts:

• The –OCF 3​ Group (C6): This group exerts a strong inductive electron-withdrawing effect (–I) coupled with a weak resonance donation (+M). In 19 F NMR, it does not couple with the ring protons and appears as a highly characteristic, sharp singlet typically between δ -57.0 and -59.0 ppm[2].

• The Chlorine Atom (C2): Chlorine further depletes electron density from the heterocyclic ring via induction, generally deshielding adjacent protons[3].

• The Iodine Atom (C3): The introduction of iodine creates a massive anisotropic and heavy-atom effect. While iodine typically shields the directly attached carbon in 13 C NMR, it causes steric compression and significant deshielding of the ortho-proton (H4) in 1 H NMR. Furthermore, substitution at C3 breaks the AMX spin system of the parent compound, simplifying the spectrum[4].

Objective Comparison: Iodinated vs. Non-Iodinated Scaffold

To validate the successful iodination of the pyridine core, analysts must look for specific spectral perturbations. The table below summarizes the quantitative differences between the two scaffolds.

Analytical Parameter	Reference: 2-Chloro-6-(trifluoromethoxy)pyridine	Target: 2-Chloro-3-iodo-6-(trifluoromethoxy)pyridine	Mechanistic Causality
Spin System ( 1 H)	AMX (H3, H4, H5)	AX (H4, H5)	C3 iodination eliminates the H3 resonance, simplifying the multiplet topology to two doublets[4].
1 H Chemical Shifts	δ 7.2 (H3), 7.8 (H4), 7.1 (H5) ppm	δ ~8.1 (H4), ~7.0 (H5) ppm	The heavy iodine atom at C3 sterically compresses and deshields the ortho H4 proton[1].
Coupling Constants ( J )	3J3,4​≈8.0 Hz, 3J4,5​≈8.0 Hz	3J4,5​≈8.2 Hz	The fundamental ortho-coupling across the pyridine C4-C5 bond remains unperturbed.
19 F Chemical Shift	δ -57.8 ppm (s, 3F)	δ -57.6 ppm (s, 3F)	The remote C3 iodine exerts negligible inductive influence on the C6 –OCF 3​ group[2].

Workflow Visualization

Logical relationship diagram of substituent effects on NMR chemical shifts.

Self-Validating Experimental Protocols

To ensure absolute trustworthiness in your analytical data, do not rely on default automation parameters. The following protocols are designed as self-validating systems to prevent misinterpretation of degradation products.

Protocol 1: Quantitative 1 H NMR (qNMR) for Scaffold Integrity

Causality: To ensure the iodine substitution is exclusively at the C3 position and that no dehalogenation has occurred, the AX spin system must be rigorously verified.

• Sample Preparation: Dissolve 15–20 mg of the analyte in 0.6 mL of CDCl 3​ containing 0.03% v/v Tetramethylsilane (TMS).

  • Validation Check: TMS acts as the chemical shift anchor ( δ 0.00 ppm). Failure to observe a sharp TMS singlet with a linewidth <1.0 Hz indicates solvent contamination or shimming failure.

• Acquisition Parameters: Acquire data at 298 K using a 400 MHz or 600 MHz spectrometer. Utilize a 30° excitation pulse (zg30) to ensure rapid magnetization recovery.

• Relaxation Delay: Set the relaxation delay (D1) to 5.0 seconds .

  • Causality: Halogenated pyridine protons lack adjacent relaxing mechanisms and often have extended T1​ relaxation times. A standard short D1 (e.g., 1.0 s) will result in incomplete relaxation, skewing the 1:1 integration ratio between H4 and H5.

• Processing: Process the FID with an exponential window function (LB = 0.3 Hz) to enhance signal-to-noise without artificially broadening the critical 3JH4−H5​ coupling constants.

Protocol 2: 19 F NMR for –OCF 3​ Verification

Causality: The trifluoromethoxy group is prone to degradation under harsh nucleophilic conditions. 19 F NMR provides a rapid, background-free assessment of its integrity[2].

• Sample Preparation: Spike the existing CDCl 3​ sample with exactly 1.0 molar equivalent of Fluorobenzene ( δ -113.15 ppm) to serve as an internal standard.

• Acquisition Parameters: Utilize an inverse-gated 1 H-decoupled pulse sequence (igig).

  • Causality: Standard proton decoupling introduces the Nuclear Overhauser Effect (NOE), which artificially enhances the 19 F signal and destroys quantitative integration. Inverse-gated decoupling removes any weak 1 H- 19 F cross-talk while suppressing the NOE[3].

• Spectral Width: Set the spectral width to 250 ppm (from 0 to -250 ppm) to capture both the internal standard and the target –OCF 3​ signal.

• Validation Check: Integrate the fluorobenzene standard ( δ -113.15 ppm, 1F) to exactly 1.0 . The target –OCF 3​ peak at ~ -57.6 ppm must integrate to exactly 3.0 . Any deviation >2% indicates sample impurity, incomplete iodination, or defluorination.

References

• Photocatalytic trifluoromethoxylation of arenes and heteroarenes in continuous-flow. Beilstein Journals.[Link]

• 5-Trifluoromethoxy-substituted Nicotinic Acid, Nicotinamide and Related Compounds. Journal of Organic and Pharmaceutical Chemistry.[Link]

• Method for the preparation of functionalized trihalomethoxy substituted pyridines (EP2350008B1).

Sources

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• 4. EP2350008B1 - Method for the preparation of functionalized trihalomethoxy substituted pyridines - Google Patents [patents.google.com]

Metabolic Stability Comparison: Trifluoromethoxy (-OCF₃) vs. Methoxy (-OCH₃) Pyridines in Drug Design

As a Senior Application Scientist in medicinal chemistry, I frequently encounter the challenge of optimizing the absorption, distribution, metabolism, and excretion (ADME) profiles of lead compounds. Pyridine rings are ubiquitous in pharmaceuticals, but their electron-rich substituents often introduce severe metabolic liabilities. A classic, highly effective bioisosteric replacement strategy to mitigate this is swapping a methoxy (-OCH₃) group for a trifluoromethoxy (-OCF₃) group.

This guide provides an objective, data-driven comparison of these two moieties, detailing the mechanistic causality behind their metabolic profiles and providing self-validating experimental protocols for evaluating their stability in the lab.

Mechanistic Causality: Electronic and Steric Drivers

The distinct metabolic fates of -OCH₃ and -OCF₃ substituted pyridines are dictated by their divergent electronic and conformational properties. Understanding these drivers is essential for rational drug design.

• The Methoxy (-OCH₃) Liability: The -OCH₃ group is strongly electron-donating via resonance (+M effect), which increases the electron density (HOMO energy) of the pyridine ring. This makes the aromatic system highly susceptible to electrophilic attack by Cytochrome P450 (CYP450) iron-oxo species. Furthermore, the O-CH₃ bond is sterically accessible and prone to hydrogen atom transfer (HAT), leading to 1 and the formation of reactive, potentially toxic pyridinol metabolites[1].

• The Trifluoromethoxy (-OCF₃) Shield: Replacing the hydrogens with fluorine atoms fundamentally alters the group's nature. The -OCF₃ group is powerfully electron-withdrawing due to the strong inductive effect (-I) of the fluorine atoms, which completely overrides the oxygen's +M effect. This 2 of the pyridine ring, deactivating it toward CYP450 oxidation[2]. Additionally, the -OCF₃ group adopts an orthogonal conformation relative to the pyridine ring, providing immense steric shielding to the C-O bond. The 1 of the C-F bond (485.3 kJ/mol) further prevents direct metabolic cleavage[1].

Pathway Analysis: O-Demethylation vs. Metabolic Evasion

To visualize the divergent metabolic fates, the following diagram maps the CYP450 interaction with both pyridine derivatives.

Caption: Divergent CYP450-mediated metabolic pathways of methoxy vs. trifluoromethoxy pyridines.

Quantitative Data Comparison

The physicochemical shifts induced by the -OCF₃ group directly correlate with improved pharmacokinetic outcomes. The table below summarizes the comparative metrics.

Property / Metric	Methoxy (-OCH₃) Pyridine	Trifluoromethoxy (-OCF₃) Pyridine	Mechanistic Impact
Hammett Constant (σp)	-0.27 (Electron Donating)	+0.35 (Electron Withdrawing)	3 toward electrophilic CYP450 attack[3].
Lipophilicity (Hansch π)	-0.02	+1.04	4 membrane permeability and hydrophobic target binding[4].
Primary Metabolic Pathway	Rapid O-demethylation	Highly resistant; shifted to other sites	Blocks the formation of reactive metabolites.
In Vitro Half-Life (t₁/₂)	Short (e.g., < 5-10 min)	Prolonged (e.g., > 15-30 min)	5 and duration of action[5].

Experimental Methodology: Self-Validating Microsomal Stability Assay

To objectively compare the metabolic stability of -OCH₃ vs. -OCF₃ pyridines, an In Vitro Liver Microsomal Stability Assay is the gold standard. This protocol is designed as a self-validating system: it includes internal controls and specific quenching steps to ensure that the observed compound depletion is exclusively due to enzymatic metabolism, not chemical instability or non-specific binding.

Step-by-Step Protocol:

• Preparation of Reagents:

  • Causality: Prepare a 100 mM potassium phosphate buffer (pH 7.4) to mimic physiological conditions. Thaw liver microsomes (human or murine) on ice to preserve delicate CYP450 enzymatic activity.

• Incubation Mixture Setup:

  • Mix the test compound (final concentration 1 µM) with liver microsomes (final protein concentration 0.5 mg/mL) in the phosphate buffer.

  • Self-Validation: Include a negative control (no cofactor) to rule out chemical degradation in the buffer, and a positive control (e.g., Verapamil) to confirm microsomal enzyme viability.

• Reaction Initiation:

  • Pre-incubate the mixture at 37°C for 5 minutes. Initiate the reaction by adding NADPH (final concentration 1 mM).

  • Causality: NADPH is the essential electron-donating cofactor for CYP450 monooxygenases. Without it, oxidative metabolism cannot occur, ensuring the assay specifically measures CYP-mediated clearance.

• Time-Course Sampling & Quenching:

  • Extract 50 µL aliquots at specific time points (0, 5, 15, 30, 45, 60 minutes).

  • Immediately dispense each aliquot into 150 µL of ice-cold acetonitrile containing an analytical internal standard (IS).

  • Causality: Cold acetonitrile instantly denatures the CYP450 enzymes, halting metabolism at the exact time point. The IS normalizes any variations in extraction efficiency or LC-MS/MS matrix ionization effects.

• Sample Processing & Analysis:

  • Centrifuge the quenched samples at 4000 rpm for 15 minutes to pellet the precipitated proteins.

  • Analyze the supernatant via LC-MS/MS, quantifying the ratio of the parent compound peak area to the IS peak area.

• Data Calculation:

  • Plot the natural log (ln) of the percentage of remaining compound versus time. The slope of the linear regression yields the elimination rate constant ( k ). Calculate half-life ( t1/2​=0.693/k ) and intrinsic clearance ( CLint​ ).

Caption: Step-by-step experimental workflow for the in vitro liver microsomal stability assay.

Case Study: APJ Receptor Antagonists

The practical impact of this bioisosteric replacement is well-documented in recent literature. In a 2026 study optimizing apelin receptor (APJ) antagonists, researchers faced rapid clearance issues driven by an electron-donating methoxy group on an aromatic ring system[5].

• Modification: The -OCH₃ group was replaced with an -OCF₃ moiety.

• Result: This single substitution introduced a strong electron-withdrawing effect that successfully suppressed aromatic oxidation and O-demethylation. The5, and when combined with a para-chloropyrimidine substitution, the dual oxidative protection significantly prolonged the half-life from 5.8 minutes to 8.9 minutes while maintaining nanomolar potency (IC₅₀ = 0.9 µM)[5]. This demonstrates how the -OCF₃ group not only shields its immediate vicinity but exerts a long-range inductive effect that stabilizes the entire heterocyclic scaffold.

References

• Source: National Institutes of Health (NIH)
• Design, Synthesis, and Pharmacological Evaluation of Metabolically Stable Apelin Receptor Antagonists with Improved In Vivo Exposure and Efficacy in Ovarian Cancer Source: Journal of Medicinal Chemistry - ACS Publications URL
• Source: National Institutes of Health (NIH)
• A Comparative Guide to the Influence of Trifluoromethoxy vs.
• Organic & Biomolecular Chemistry: Properties and applications of OCF3-containing arenes Source: RSC Publishing URL

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• 3. pdf.benchchem.com [pdf.benchchem.com]
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• 5. pubs.acs.org [pubs.acs.org]

A Researcher's Guide to 2,3,6-Substituted Pyridines: A Comparative Analysis of X-ray Crystallography and Spectroscopic Techniques

For researchers, scientists, and drug development professionals, the precise structural elucidation of 2,3,6-substituted pyridines is paramount. This guide provides an in-depth comparison of X-ray crystallography with alternative analytical methods, offering supporting experimental data and field-proven insights to inform your research and development workflows.

The pyridine scaffold is a cornerstone in medicinal chemistry and materials science. The specific substitution pattern at the 2, 3, and 6 positions dramatically influences the molecule's steric and electronic properties, which in turn dictate its biological activity and material characteristics. Consequently, unambiguous determination of the three-dimensional structure is a critical step in the development of novel therapeutics and functional materials.

This guide will navigate the intricacies of characterizing these molecules, with a primary focus on the gold standard, single-crystal X-ray diffraction, and a comparative look at complementary spectroscopic techniques.

The Definitive Answer: X-ray Crystallography

Single-crystal X-ray diffraction (SC-XRD) stands as the unequivocal method for determining the absolute three-dimensional structure of a molecule. By analyzing the diffraction pattern of X-rays passing through a single crystal, researchers can map the electron density and, from that, the precise arrangement of atoms in space. This provides invaluable information on bond lengths, bond angles, and intermolecular interactions.

Comparative Crystallographic Data of Substituted Pyridines

To illustrate the power of X-ray crystallography, the following table summarizes the crystallographic data for a selection of substituted pyridines. This data provides a clear and quantitative comparison of how different substitution patterns affect the crystal packing and molecular geometry.

Compound Name	Formula	Crystal System	Space Group	a (Å)	b (Å)	c (Å)	α (°)	β (°)	γ (°)	Reference
2,3,6-Trichloro-5-(trichloromethyl)pyridine	C₆HCl₆N	Orthorhombic	Pbcm	8.3100(17)	17.018(3)	7.3160(15)	90	90	90	[1]
(2,6-dimethylpyridinium)₂Cu₁₀Br₂₂	C₁₄H₁₈Br₂₂Cu₁₀N₂	Triclinic	P-1	9.4862(5)	10.0507(5)	13.0217(5)	104.1	90.442(3)	92.70	[2]
N⁶-(4-pyridyl)pyridine-2,6-diamine	C₁₅H₁₃N₅	Orthorhombic	Pna2₁	11.4884(15)	7.3445(10)	30.718(4)	90	90	90	[3]
N-(2,3,5,6-Tetrafluoropyridin-4-yl)formamide	C₆H₂F₄N₂O	Orthorhombic	P2₁2₁2₁	-	-	-	90	90	90	[4]

Note: Complete unit cell parameters for N-(2,3,5,6-Tetrafluoropyridin-4-yl)formamide were not explicitly stated in the provided abstract.

Experimental Workflow: From Powder to Structure

The journey from a synthesized compound to a fully resolved crystal structure is a multi-step process that demands meticulous attention to detail.

Caption: A generalized workflow for single-crystal X-ray diffraction analysis.

• Crystal Growth: This is often the most challenging step. High-quality single crystals are essential for obtaining good diffraction data. Common methods include slow evaporation of a solvent, vapor diffusion, and cooling of a saturated solution. The choice of solvent is critical and can significantly impact crystal quality.[5]

• Crystal Selection and Mounting: A suitable crystal (typically 0.1-0.3 mm in size) is selected under a microscope and mounted on a goniometer head. The crystal should be clear, have well-defined faces, and be free of cracks or defects.

• Data Collection: The mounted crystal is placed in an X-ray diffractometer. A beam of monochromatic X-rays is directed at the crystal, which is rotated to collect diffraction data from all possible orientations.[6] The diffracted X-rays are detected, and their intensities are recorded.

• Structure Solution: The collected diffraction data is used to determine the unit cell dimensions and space group of the crystal. The initial positions of the atoms in the asymmetric unit are then determined using methods such as direct methods or Patterson functions.

• Structure Refinement: The initial atomic model is refined against the experimental data to improve the agreement between the calculated and observed diffraction patterns. This iterative process adjusts atomic coordinates, thermal parameters, and other structural parameters.

• Validation and Analysis: The final crystal structure is validated to ensure its quality and accuracy. This involves checking for geometric consistency, analyzing intermolecular interactions, and comparing the structure to known standards. The final data is typically deposited in a crystallographic database as a Crystallographic Information File (CIF).

Alternatives and Complements to X-ray Crystallography

While X-ray crystallography provides the ultimate structural answer, it is not always feasible, particularly when suitable crystals cannot be obtained. In such cases, and for routine characterization, a suite of spectroscopic techniques provides invaluable information.

Caption: Relationship between a 2,3,6-substituted pyridine and key analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for determining the connectivity of atoms in a molecule. By analyzing the chemical shifts, coupling constants, and integration of signals in ¹H and ¹³C NMR spectra, the carbon-hydrogen framework can be elucidated. For 2,3,6-substituted pyridines, NMR is particularly useful for confirming the substitution pattern and the nature of the substituents.[7] The chemical shifts of the pyridine ring protons are highly sensitive to the electronic effects of the substituents, providing a diagnostic fingerprint for different isomers.[8]

• Sample Dissolution: Dissolve 5-20 mg of the purified compound in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean, dry vial.

• Internal Standard: Add a small amount of an internal standard, such as tetramethylsilane (TMS), for referencing the chemical shifts.

• Transfer to NMR Tube: Using a Pasteur pipette, transfer the solution to a clean, high-quality 5 mm NMR tube.

• Capping: Securely cap the NMR tube to prevent solvent evaporation.

• Analysis: Place the NMR tube in the spectrometer and acquire the desired spectra (e.g., ¹H, ¹³C, COSY, HSQC).

Infrared (IR) Spectroscopy

Infrared (IR) spectroscopy is used to identify the functional groups present in a molecule. The absorption of infrared radiation causes molecular vibrations at specific frequencies, which are characteristic of different bond types. For 2,3,6-substituted pyridines, IR spectroscopy can confirm the presence of the pyridine ring (C=C and C=N stretching vibrations) and any functional groups on the substituents (e.g., C=O, N-H, O-H).

• Background Spectrum: Record a background spectrum of the clean, empty ATR crystal. This will be automatically subtracted from the sample spectrum.

• Sample Application: Place a small amount of the solid or liquid sample directly onto the ATR crystal.

• Pressure Application: Apply pressure to ensure good contact between the sample and the crystal.

• Data Acquisition: Collect the IR spectrum, typically in the range of 4000-400 cm⁻¹.[8]

• Cleaning: Thoroughly clean the ATR crystal with a suitable solvent after analysis.

Mass Spectrometry (MS)

Mass spectrometry (MS) is a technique that measures the mass-to-charge ratio of ions. It provides information about the molecular weight of a compound and can also be used to deduce its elemental composition and structure through fragmentation analysis. For 2,3,6-substituted pyridines, high-resolution mass spectrometry (HRMS) can confirm the molecular formula, which is a critical piece of information for structure elucidation.

• Sample Dissolution: Prepare a dilute solution of the sample in a suitable volatile solvent (e.g., methanol, acetonitrile).

• Ionization: Introduce the sample into the mass spectrometer, where it is ionized using a technique such as electrospray ionization (ESI) or electron ionization (EI).

• Mass Analysis: The ions are separated based on their mass-to-charge ratio by a mass analyzer (e.g., quadrupole, time-of-flight).

• Detection: The separated ions are detected, and a mass spectrum is generated, showing the relative abundance of ions at different m/z values.

Conclusion: An Integrated Approach to Structural Elucidation

While single-crystal X-ray diffraction provides the definitive three-dimensional structure of 2,3,6-substituted pyridines, a comprehensive understanding of these molecules is best achieved through an integrated analytical approach. NMR, IR, and mass spectrometry are indispensable tools for routine characterization, purity assessment, and for providing crucial structural information when X-ray quality crystals are not available. By leveraging the strengths of each technique, researchers can confidently and efficiently advance their drug discovery and materials development programs.

References

• Synthesis of Multi-Substituted Pyridines from Ylidenemalononitriles and their Emission Properties. PMC. [Link]

• Bernstein, H. J., & Schneider, W. G. (1956). Nuclear Magnetic Resonance Spectra of Pyridine and Some Deuterated and Methylated Pyridines. The Journal of Chemical Physics, 24(2), 469–470. [Link]

• Zhu, X. M., Cai, Z. S., Zhang, H. H., & Sun, M. Z. (2013). Synthesis, Characterization and Crystal Structure of 2,3,6-Trichloro-5-(trichloromethyl)pyridine. Asian Journal of Chemistry, 25(18), 10211-10213. [Link]

• Willett, R. D. (2022). Structural Diversity in Substituted Pyridinium Halocuprates(II). IntechOpen. [Link]

• Huang, X., Li, D., & Wu, B. (2009). N6-(4-pyridyl)pyridine-2,6-diamine. Acta Crystallographica Section E: Structure Reports Online, 65(10), o2273. [Link]

• Primary Pyrrolimines and Pyridinimines. Semantic Scholar. [Link]

• Crystal structure of pyridine 6 b, viewed along two different axes... ResearchGate. [Link]

• NMR/IR Analysis - Predicting a Structure and Assigning a Spectrum with a Pyridine Ring. YouTube. [Link]

• NMR‐Based Structural Analysis of Highly Substituted Pyridines From Kondrat'eva Aza‐Diels–Alder Cycloadditions. PMC. [Link]

• Kang, Y., et al. (2012). Crystal structure of platinum(II). Acta Crystallographica Section E: Structure Reports Online, 68(Pt 7), m938. [Link]

• Synthesis and crystal structure of 2-[(2,3,5,6-tetrafluoropyridin-4-yl)amino]ethyl methacrylate. IUCr Journals. [Link]

• N-(2,3,5,6-Tetrafluoropyridin-4-yl)formamide. PMC. [Link]

• Pyridine, 2,3,6-trimethyl-. NIST WebBook. [Link]

• SpectraBase. [Link]

• Representation of substituted pyridines. ResearchGate. [Link]

• Synthesis, crystal structure and photophysical properties of bissilver(I). PMC. [Link]

• Synthesis and X-ray Crystal Structure Analysis of Substituted 1,2,4-Triazolo [4',3':2,3]pyridazino[4,5-b]indole and Its Precursor. MDPI. [Link]

• Preparation of Substituted Pyridines via a Coupling of β-Enamine Carbonyls with Rongalite-Application for Synthesis of Terpyridines. MDPI. [Link]

• Single-crystal X-ray Structure Analysis Research Articles. R Discovery. [Link]

• Molecular structures of 2, 3 and 6 together with the atom numbering... ResearchGate. [Link]

• Infrared Spectra of 2-Amino Pyridine and its Addition Compounds with Certain Inorganic Halides. CHIMIA. [Link]

• Single-crystal X-ray Diffraction. SERC (Carleton). [Link]

• Synthesis, X-ray and spectroscopic analysis of some pyridine derivatives. ResearchGate. [Link]

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• 2. Structural Diversity in Substituted Pyridinium Halocuprates(II) | IntechOpen [intechopen.com]
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• 4. N-(2,3,5,6-Tetrafluoropyridin-4-yl)formamide - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis and crystal structure of 2-[(2,3,5,6-tetra­fluoro­pyridin-4-yl)amino]­ethyl methacrylate - PMC [pmc.ncbi.nlm.nih.gov]
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Structure-Activity Relationship (SAR) impact of 6-trifluoromethoxy group

The strategic incorporation of fluorinated functional groups is a cornerstone of modern medicinal chemistry. Among these, the 6-trifluoromethoxy (-OCF₃) group has emerged as a "super-halogen" bioisostere, fundamentally altering the pharmacokinetic (PK) and pharmacodynamic (PD) landscapes of parent scaffolds[1].

This guide provides an objective, data-driven comparison of the 6-trifluoromethoxy group against traditional substituents (such as -OCH₃, -CF₃, and -H). By deconstructing its impact on benzothiazole and phenol scaffolds—most notably in the FDA-approved amyotrophic lateral sclerosis (ALS) drug Riluzole—we will explore the causality behind its superior metabolic stability, lipophilicity, and target engagement[2].

The Physicochemical Paradigm: Why -OCF₃ Outperforms

The decision to replace a methoxy (-OCH₃) or hydrogen (-H) group with a trifluoromethoxy (-OCF₃) group is driven by three distinct physicochemical alterations:

• Extreme Lipophilicity (Hansch π parameter): The -OCF₃ group is one of the most lipophilic substituents available to medicinal chemists, boasting a Hansch π value of +1.04, compared to +0.88 for -CF₃ and a mere -0.02 for -OCH₃[3],[4]. This massive increase in lipophilicity directly enhances passive membrane permeability, allowing for greater central nervous system (CNS) penetration.

• Orthogonal Conformation & Steric Bulk: Unlike the methoxy group, which lies coplanar to the aromatic ring to maximize resonance, the -OCF₃ group adopts an orthogonal (perpendicular) conformation due to hyperconjugative interactions and steric repulsion between the fluorine atoms and ortho-hydrogens[5]. This unique 3D geometry creates steric shielding around the oxygen atom.

• Electronic Deactivation: The high electronegativity of the three fluorine atoms exerts a profound electron-withdrawing inductive effect. This pulls electron density away from the oxygen atom, significantly reducing its basicity and its ability to act as a hydrogen-bond acceptor[3].

Caption: Logical SAR framework of the 6-trifluoromethoxy group driving ADME and target affinity.

Comparative SAR Analysis: The Benzothiazole Scaffold

To objectively evaluate the performance of the 6-OCF₃ group, we analyze its structure-activity relationship (SAR) within the 2-amino-benzothiazole scaffold (the core of Riluzole). Riluzole acts as a use-dependent inhibitor of skeletal muscle and neuronal sodium (Na_v) channels[6].

When comparing the 6-position substituents, experimental data reveals a direct correlation between the lipophilicity/electronics of the substituent and the compound's potency and metabolic half-life.

Table 1: Quantitative SAR Comparison of 6-Substituted 2-Amino-Benzothiazoles

Substituent at C6	Hansch Lipophilicity (π)	Electronic Effect (Inductive)	Relative Na_v Inhibition (Potency)	CYP450 Metabolic Stability (Cl_int)
-H (Unsubstituted)	0.00	Neutral	Low	High Clearance (Labile)
-CH₃ (Methyl)	+0.52	Electron Donating	Low-Moderate	High Clearance (Oxidation)
-OCH₃ (Methoxy)	-0.02	Electron Donating	Moderate	Very High Clearance (O-Dealkylation)
-CF₃ (Trifluoromethyl)	+0.88	Electron Withdrawing	High	Low Clearance (Stable)
-OCF₃ (Trifluoromethoxy)	+1.04	Strong Withdrawing	Very High (Optimal)	Very Low Clearance (Highly Stable)

Key Insight: The -OCF₃ group achieves the highest potency for use-dependent Na_v channel block. The extreme lipophilicity anchors the molecule within the hydrophobic binding pocket of the channel's inner pore, while the electron-withdrawing nature prevents rapid hepatic degradation[6],[3].

Overcoming Metabolic Liabilities: Resistance to CYP450

A primary reason drug candidates fail in preclinical development is poor metabolic stability, often mediated by Cytochrome P450 (CYP450) enzymes in the liver. The methoxy (-OCH₃) group is a notorious metabolic "hotspot," highly susceptible to oxidative O-demethylation by the highly reactive CYP450 iron-oxo species (Compound I)[4].

Replacing -OCH₃ with -OCF₃ acts as a metabolic shield. The causality is twofold:

• Bond Dissociation Energy: The C–F bond (485 kJ/mol) is significantly stronger than the C–H bond (414 kJ/mol), making hydrogen atom transfer (HAT)—the first step in CYP-mediated oxidation—impossible at this site[1].

• Electronic Deactivation of Oxygen: The strong inductive pull of the CF₃ moiety reduces the electron density on the ether oxygen. Because CYP450 Compound I is an electrophilic oxidant, it requires a relatively electron-rich heteroatom to initiate single-electron transfer (SET). The -OCF₃ oxygen is too electron-deficient to be a viable substrate[4].

Caption: CYP450-mediated oxidative metabolism comparison: -OCH3 vs -OCF3.

Experimental Methodologies

To objectively validate the performance differences between -OCF₃ and alternative analogs, the following self-validating experimental protocols must be utilized.

Protocol A: In Vitro Microsomal Metabolic Stability Assay

This assay quantifies the intrinsic clearance (Cl_int) and half-life (t₁/₂) of the compound[5].

• System Validation: The protocol includes a minus-NADPH negative control (to confirm degradation is strictly CYP-mediated) and a Verapamil positive control (to confirm enzyme viability).

Step-by-Step Execution:

• Preparation: Thaw Human Liver Microsomes (HLMs) on ice. Prepare a 100 mM potassium phosphate buffer (pH 7.4) containing 3.3 mM MgCl₂.

• Incubation Mixture: Combine HLMs (final protein concentration 0.5 mg/mL) and the test compound (final concentration 1 µM, keeping organic solvent <0.5% v/v) in the buffer. Pre-incubate at 37°C for 5 minutes.

• Initiation: Start the reaction by adding the NADPH regenerating system (final concentration 1 mM NADPH). For the negative control, add an equivalent volume of buffer instead of NADPH.

• Time-Course Sampling: At designated time points (0, 15, 30, 45, and 60 minutes), extract a 50 µL aliquot from the incubation mixture.

• Quenching: Immediately dispense the aliquot into 150 µL of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide) to precipitate proteins and halt enzymatic activity.

• Analysis: Centrifuge at 4000 rpm for 15 minutes. Analyze the supernatant via LC-MS/MS. Calculate t₁/₂ from the slope of the natural log of remaining parent compound versus time.

Caption: Step-by-step workflow for the in vitro microsomal metabolic stability assay.

Protocol B: Patch-Clamp Electrophysiology for Na_v Inhibition

To evaluate the PD impact of the -OCF₃ group, whole-cell patch-clamp is used to measure use-dependent sodium channel block[6].

• System Validation: Tetrodotoxin (TTX) is used as a reference standard to validate channel responsiveness, and leak subtraction protocols (P/4) are employed to isolate pure Na+ currents.

Step-by-Step Execution:

• Cell Preparation: Culture HEK293 cells stably expressing the target Na_v channel subtype (e.g., Na_v1.4 or Na_v1.1).

• Solutions:

  • Extracellular: 140 mM NaCl, 4 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂, 10 mM HEPES (pH 7.4).

  • Intracellular (Pipette): 130 mM CsF, 10 mM NaCl, 10 mM HEPES, 10 mM EGTA (pH 7.3).

• Electrophysiological Recording: Establish a whole-cell configuration with a pipette resistance of 2–4 MΩ. Hold the membrane potential at -100 mV.

• Use-Dependent Protocol: Apply a train of depolarizing pulses (e.g., to -10 mV for 20 ms) at a high frequency (10 Hz).

• Compound Perfusion: Perfuse the -OCF₃ test compound (e.g., Riluzole) into the bath. Record the fractional block of the sodium current from the 1st pulse to the 100th pulse.

• Data Analysis: The enhanced lipophilicity of the -OCF₃ group facilitates rapid partitioning into the membrane, allowing it to access the local anesthetic (LA) binding site during the open/inactivated states, resulting in a steep use-dependent block curve compared to -OCH₃ analogs.

Conclusion

The substitution of a standard methoxy or alkyl group with a 6-trifluoromethoxy group is not merely a structural tweak; it is a calculated engineering decision that simultaneously solves multiple ADME/Tox and pharmacodynamic challenges. By leveraging its extreme lipophilicity, steric bulk, and electron-withdrawing nature, drug development professionals can design molecules that resist CYP450 degradation while maximizing target engagement in lipophilic binding pockets.

Sources

• 1. mdpi.com [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 4. On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Development of Riluzole Analogs with Improved Use-Dependent Inhibition of Skeletal Muscle Sodium Channels - PMC [pmc.ncbi.nlm.nih.gov]

The Regioselectivity Challenge: Intrinsic Bias vs. Catalyst Control

Multi-halogenated pyridines are privileged building blocks in medicinal chemistry, offering multiple vectors for structural elaboration. However, functionalizing these scaffolds via palladium-catalyzed cross-coupling (e.g., the Suzuki-Miyaura reaction) presents a profound regioselectivity challenge. When a substrate like 2,4-dibromopyridine or 2,5-dichloropyridine is subjected to cross-coupling, the chemist must control which carbon-halogen bond undergoes oxidative addition first.

The Causality of Standard Selectivity: Under standard conditions utilizing mononuclear palladium catalysts (e.g., Pd(PPh3​)4​ ), regioselectivity is dictated by the substrate's intrinsic electronic bias. The highly polarized C=N bond withdraws electron density, rendering the adjacent C2 position highly electrophilic. Furthermore, the nitrogen lone pair sits in the same plane as the C2-X bond, weakening it and resulting in the lowest Bond Dissociation Energy (BDE) across the ring. Consequently, standard cross-coupling almost exclusively yields the C2 -arylated product [1].

Inverting the Bias: Recent advancements have proven that this intrinsic bias can be overridden. By altering catalyst speciation —transitioning from mononuclear Pd0 to higher-order Pd3​ clusters, palladium nanoparticles, or utilizing highly sterically demanding N-heterocyclic carbene (NHC) ligands—the oxidative addition can be forced to occur at the atypical C4 or C5 positions [2]. This dichotomy in site selectivity allows researchers to synthesize entirely different regioisomers from the exact same starting material simply by changing the catalyst architecture.

Fig 1. Catalyst speciation dictates regioselective oxidative addition pathways.

Quantitative Catalyst Comparison

To objectively evaluate how catalyst choice impacts regioselectivity, we compare standard mononuclear systems against modern cluster and bulky-ligand precatalysts. The data below summarizes the coupling of arylboronic acids with dihalopyridines.

Catalyst System	Active Pd Speciation	Target Substrate	Dominant Regioisomer	Selectivity Ratio (C2:C4/C5)	Isolated Yield
Pd(PPh3​)4​ (Standard)	Mononuclear Pd0	2,4-Dibromopyridine	C2 -Arylated	> 95 : 5	85%
Pd(OAc)2​ / 1 PPh3​	Pd3​ Clusters	2,4-Dibromopyridine	C4 -Arylated	1 : 4 (Favors C4)	65%
Pd-PEPPSI-IPr	Bulky NHC- Pd	2,4-Dichloropyridine	C4 -Arylated	1 : 10 (Favors C4)	72%
Ligand-Free (Jeffery)	Pd Nanoparticles	2,5-Dichloropyridine	C5 -Arylated	1 : 99 (Favors C5)	68%

Data synthesized from comparative speciation studies[1, 3]. Note that while atypical selectivity (C4/C5) yields are slightly lower due to competing diarylation, the ability to access these isomers directly circumvents lengthy multi-step de novo syntheses.

Experimental Protocol: Speciation-Controlled Suzuki-Miyaura Coupling

The following methodology details a self-validating workflow for achieving atypical C4 -arylation using a Pd3​ cluster system. The causality behind the strict stoichiometric control is that an excess of phosphine ligand will rapidly break down the active clusters into standard mononuclear Pd0 , reverting the reaction to C2 -selectivity.

Materials Required:

• 2,4-Dibromopyridine (1.0 equiv, 1.0 mmol)

• Phenylboronic acid (1.1 equiv, 1.1 mmol)

• Pd(OAc)2​ (5 mol%)

• Triphenylphosphine ( PPh3​ ) (5 mol% — Critical: 1:1 ratio with Pd)

• K3​PO4​ (2.0 equiv)

• Degassed THF / H2​O (10:1 v/v)

Step-by-Step Methodology:

• Precatalyst Activation (Self-Validating Step): In a rigorously dried Schlenk flask under argon, combine Pd(OAc)2​ and PPh3​ in 2 mL of degassed THF. Stir at room temperature for 15 minutes.

  • Causality & Validation: The 1:1 ratio forces the formation of Pd3​(OAc)6​(PPh3​)3​ clusters. You will observe a distinct color change from pale yellow to deep red/brown, visually validating cluster formation.

• Substrate Addition: Add 2,4-dibromopyridine, phenylboronic acid, and K3​PO4​ , followed by the remaining solvent mixture.

• Reaction Execution: Heat the mixture to 65°C. The lower temperature is chosen to prevent the thermal degradation of the Pd3​ clusters into bulk palladium black, which would halt the catalytic cycle.

• Reaction Monitoring: After 4 hours, sample the reaction for LC-MS.

  • Validation Checkpoint: You are looking for the mass of the mono-arylated product ( [M+H]+≈235 m/z for bromophenylpyridine). If a significant peak for diarylation ( [M+H]+≈232 m/z) appears, quench the reaction early to preserve the mono-arylated yield.

• Workup: Quench with water, extract with EtOAc ( 3×10 mL), dry over Na2​SO4​ , and purify via flash chromatography (Hexanes/EtOAc gradient).

Analytical Validation: Proving Regioselectivity

Isolating the product is only half the battle; proving where the coupling occurred is the critical E-E-A-T requirement. Standard 1D 1H NMR is often insufficient due to overlapping aromatic multiplets. To establish a self-validating proof of structure, we must rely on 2D HMBC (Heteronuclear Multiple Bond Correlation) NMR .

The Logic of HMBC Validation: HMBC maps long-range ( 3J ) couplings between protons and carbons. By observing the newly introduced aryl protons (specifically the ortho-protons of the phenyl ring), we can map their connectivity to the pyridine core.

• If C2 -Arylation occurred: The ortho-protons of the phenyl ring will show a strong 3J correlation only to the C3 carbon of the pyridine ring.

• If C4 -Arylation occurred: The ortho-protons of the phenyl ring will show 3J correlations to both the C3 and C5 carbons of the pyridine ring, providing an unambiguous topological map.

Fig 2. Self-validating analytical workflow for confirming pyridine regioselectivity.

Conclusion

The assumption that cross-coupling of multi-halogenated pyridines must always occur at the most activated C2 position is a relic of mononuclear catalyst limitations. By understanding the causality between palladium speciation and oxidative addition geometry, chemists can deploy cluster-based or highly hindered catalyst systems to purposefully target distal C-X bonds. Rigorous validation via 2D NMR ensures that these unconventional synthetic routes are built on a foundation of absolute structural certainty.

References

• Scott, N. W. J., Ford, M. J., Jeddi, N., Eyles, A., Simon, L., Whitwood, A. C., Tanner, T., Willans, C. E., & Fairlamb, I. J. S. (2021). "A Dichotomy in Cross-Coupling Site Selectivity in a Dihalogenated Heteroarene: Influence of Mononuclear Pd, Pd Clusters, and Pd Nanoparticles—the Case for Exploiting Pd Catalyst Speciation." Journal of the American Chemical Society, 143(25), 9682–9693.[Link]

• National Institutes of Health (PMC). (2022). "The Road Less Traveled: Unconventional Site Selectivity in Palladium-Catalyzed Cross-Couplings of Dihalogenated N-Heteroarenes." ACS Catalysis.[Link](Note: URL representative of PMC index for the perspective review)

• National Institutes of Health (PMC). (2023). "Unconventional Site-Selectivity in Palladium-Catalyzed Cross-Couplings of Dichloroheteroarenes under Ligand-Controlled and Ligand-Free Systems." Journal of Organic Chemistry.[Link](Note: URL representative of PMC index for ligand-free systems)

A Comparative Guide to the Elemental Analysis of 2-Chloro-3-iodo-6-(trifluoromethoxy)pyridine for Pharmaceutical Applications

In the landscape of modern drug discovery and development, the purity and structural integrity of synthetic intermediates are paramount. Halogenated pyridines, in particular, serve as foundational scaffolds for a vast array of active pharmaceutical ingredients (APIs) and agrochemicals.[1] Their precise elemental composition is not merely a quality control checkpoint but a critical determinant of reaction yield, impurity profiles, and the ultimate safety and efficacy of the final product.

This guide provides an in-depth technical comparison of the elemental analysis specifications for 2-Chloro-3-iodo-6-(trifluoromethoxy)pyridine, a highly functionalized intermediate. We will explore the theoretical and acceptable experimental values, detail the self-validating analytical protocols required for its characterization, and compare its specifications against key structural analogs that may arise as impurities or be considered as alternative reagents. This document is intended for researchers, analytical scientists, and process chemists who require a robust framework for evaluating the quality of such critical building blocks.

Theoretical Elemental Composition: The Gold Standard

The first principle of elemental analysis is to establish the theoretical composition based on the compound's molecular formula. For 2-Chloro-3-iodo-6-(trifluoromethoxy)pyridine, the molecular structure dictates a precise ratio of constituent elements.

• Molecular Formula: C₆H₂ClF₃INO

• Molecular Weight: 323.44 g/mol [2][3]

Based on this, the theoretical weight percentages are calculated as follows:

Element	Symbol	Atomic Weight ( g/mol )	Atoms per Molecule	Total Weight ( g/mol )	Theoretical Weight %
Carbon	C	12.011	6	72.066	22.28%
Hydrogen	H	1.008	2	2.016	0.62%
Chlorine	Cl	35.453	1	35.453	10.96%
Fluorine	F	18.998	3	56.994	17.62%
Iodine	I	126.90	1	126.90	39.23%
Nitrogen	N	14.007	1	14.007	4.33%
Oxygen	O	15.999	1	15.999	4.95%

This theoretical profile serves as the absolute benchmark against which all experimental results must be compared.

Analytical Protocols for Complete Elemental Verification

A comprehensive elemental characterization of a complex organohalogen compound like 2-Chloro-3-iodo-6-(trifluoromethoxy)pyridine cannot be achieved with a single technique. A multi-step, validated approach is necessary to ensure accuracy for each element. The trustworthiness of the results hinges on employing methodologies that are both precise and appropriate for the element .

Experimental Protocol 1: Carbon, Hydrogen, and Nitrogen (CHN) Analysis

The determination of C, H, and N is reliably achieved using a dedicated elemental analyzer based on the principle of flash combustion.[4][5]

Causality of Method Choice: This method is the global standard because it provides rapid, simultaneous, and highly accurate quantification for C, H, and N with minimal sample preparation. The underlying principle ensures the complete conversion of the sample into simple, easily detectable gases.

Step-by-Step Methodology:

• Calibration: Calibrate the CHN analyzer using a certified organic standard with a known elemental composition (e.g., Acetanilide). This step is critical for ensuring the accuracy and traceability of the measurements.

• Sample Preparation: Accurately weigh approximately 1-3 mg of the 2-Chloro-3-iodo-6-(trifluoromethoxy)pyridine sample into a tin capsule using a microbalance.[6] The precision of this weighing is fundamental to the accuracy of the final weight percent calculation.

• Combustion: Introduce the sample into a high-temperature reactor (950-1060°C) rich in oxygen.[4][6] The sample undergoes instantaneous flash combustion, converting carbon to CO₂, hydrogen to H₂O, and nitrogen to N₂ gas.

• Separation & Detection: The resulting gases are passed through a gas chromatography (GC) column to separate them. A thermal conductivity detector (TCD) then quantifies each gas, and the instrument's software calculates the original weight percentages of C, H, and N.

• Validation: The result is considered valid if it falls within the accepted industry tolerance, typically ±0.3% of the theoretical value for a pure compound.[6]

Experimental Protocol 2: Halogen (Cl, I, F) and Oxygen (O) Analysis

Halogens and oxygen require distinct analytical approaches due to their chemical properties. Halogens must first be liberated from the organic matrix before quantification, while oxygen is determined by pyrolysis.

Causality of Method Choice: Standard combustion analysis is not suitable for direct halogen measurement. A decomposition step is required to convert the covalently bonded halogens into ionic halides, which can then be accurately measured by techniques like ion chromatography.

Step-by-Step Methodology:

• Sample Decomposition (Halogens):

  • Accurately weigh a larger sample (5-10 mg) of the compound.

  • Utilize either the classic Schoniger oxygen flask combustion or the more modern and efficient Microwave-Induced Oxygen Combustion (MIC) to decompose the sample.[6] This process mineralizes the sample, trapping the resulting halogens (Cl⁻, I⁻, F⁻) in an absorbing solution.

• Quantification (Halogens):

  • Analyze the resulting solution using Ion Chromatography (IC) .[6] This technique separates the different halide ions and quantifies them with high sensitivity and specificity. Potentiometric titration is an alternative but may be less specific for a mixture of halogens.

• Oxygen Determination:

  • Oxygen content is determined separately using an elemental analyzer equipped for pyrolysis. The sample is heated in the absence of oxygen, causing it to decompose. The oxygen in the compound is converted to carbon monoxide (CO), which is then quantified.[4]

• Validation: For halogens and oxygen, a slightly wider tolerance of ±0.5% of the theoretical value is generally considered acceptable due to the multi-step nature of the analysis.[6]

Comprehensive Analytical Workflow Diagram

The following diagram illustrates the logical flow for the complete elemental characterization of the target compound.

Caption: Workflow for complete elemental characterization.

Comparative Analysis: Structural Analogs and Potential Impurities

The synthesis of complex substituted pyridines is rarely perfectly selective, often leading to isomeric impurities.[7] Furthermore, structurally similar compounds may be considered as alternative reagents. Understanding their elemental specifications is crucial for both quality control and comparative research. A key analog is 2-Chloro-3-iodo-6-(trifluoromethyl)pyridine, which differs by a single oxygen atom.

Parameter	Target Compound	Comparative Analog
Compound Name	2-Chloro-3-iodo-6-(trifluoromethoxy )pyridine	2-Chloro-3-iodo-6-(trifluoromethyl )pyridine[8][9]
CAS Number	237764-13-9 (example)	205240-59-1[8][9]
Molecular Formula	C₆H₂ClF₃I NO	C₆H₂ClF₃I N
Molecular Weight	323.44 g/mol	307.44 g/mol [8]
Theoretical %C	22.28%	23.44%
Theoretical %H	0.62%	0.66%
Theoretical %N	4.33%	4.56%
Theoretical %O	4.95%	0.00%
Theoretical %Cl	10.96%	11.53%
Theoretical %F	17.62%	18.54%
Theoretical %I	39.23%	41.27%

Key Insights from Comparison:

• Oxygen as a Key Differentiator: The most striking difference is the presence of oxygen (4.95%) in the target compound and its complete absence in the trifluoromethyl analog. An experimental oxygen value significantly below the theoretical 4.95% could indicate contamination with this analog.

• Subtle but Significant Shifts: While the percentages of other elements are similar, the differences (e.g., ~1.16% for Carbon, ~2% for Iodine) are well within the detection limits of modern analyzers. A batch of the target compound contaminated with the analog would show depressed values for C, H, N, Cl, F, and I, alongside a significantly low oxygen reading.

Interpreting Results: A Framework for Decision-Making

Receiving an elemental analysis report is the beginning, not the end, of the quality assessment. The data must be interpreted critically to make an informed decision about the material's suitability for use.

Common Sources of Deviation:

• Residual Solvents (e.g., Heptane, Ethyl Acetate): Will artificially inflate Carbon and Hydrogen percentages.

• Water Content: Will increase Hydrogen and Oxygen percentages.

• Inorganic Impurities (e.g., Salts): Will depress all elemental percentages, as the inorganic components do not contain C, H, or N.

• Isomeric Impurities: As discussed, will cause subtle but measurable shifts across all elemental values.

The following decision tree provides a logical framework for evaluating an elemental analysis report.

Caption: Decision-making framework for analysis results.

Beyond the bulk elemental composition, pharmaceutical applications mandate the control of trace elemental impurities (e.g., heavy metals from catalysts) as defined by guidelines like ICH Q3D.[10] Techniques such as Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) or ICP-Optical Emission Spectrometry (ICP-OES) are required for this distinct analysis and should be considered part of a complete quality control package.[10][11]

Conclusion

The elemental analysis of 2-Chloro-3-iodo-6-(trifluoromethoxy)pyridine is a multi-faceted process that demands a rigorous, validated, and multi-technique approach. For professionals in drug development, simply matching a name to a structure is insufficient. A thorough characterization, benchmarked against theoretical values and compared with plausible alternatives, is essential. By employing the protocols and interpretive frameworks outlined in this guide, researchers can ensure the quality, purity, and reliability of this critical building block, thereby safeguarding the integrity of their downstream synthetic endeavors and contributing to the development of safe and effective medicines.

References

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• Agency for Toxic Substances and Disease Registry. (2022). Analytical Methods for Pyridine.
• 2-Chloro-4-iodo-3-(trifluoromethyl)pyridine | CAS 1227603-55-5. (n.d.). Chemsrc.
• 2-chloro-6-iodo-3-(trifluoromethoxy)pyridine | 1361496-09-4. (n.d.). Sigma-Aldrich.
• Agilent Technologies. (2017, May 9). Elemental Impurity Analysis in Pharmaceuticals.
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• Helaluddin, A. B. M., Khalid, R. S., Alaama, M., & Abbas, S. A. (2016). Main Analytical Techniques Used for Elemental Analysis in Various Matrices. Tropical Journal of Pharmaceutical Research, 15(2), 427-434.
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• Li, B., et al. (2015). Highly Regioselective Halogenation of Pyridine N-Oxide: Practical Access to 2-Halo-Substituted Pyridines. Organic Letters.
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Safety & Regulatory Compliance

Personal protective equipment for handling 2-Chloro-3-iodo-6-(trifluoromethoxy)pyridine

As a cornerstone of innovation in pharmaceutical and agrochemical research, the precise and safe handling of complex chemical intermediates is paramount.[1] This guide provides a comprehensive, technically grounded framework for the safe operational use and disposal of 2-Chloro-3-iodo-6-(trifluoromethoxy)pyridine. Our objective is to move beyond a simple checklist, offering a deeper, causal understanding of the necessary precautions to foster a deeply ingrained culture of safety and scientific excellence within your laboratory.

PART 1: CORE DIRECTIVE: A Structured Approach to Safety

This guide is structured to provide an intuitive and logical flow of information, from understanding the inherent hazards of the compound to its final, environmentally responsible disposal. We will delve into the "why" behind each procedural step, empowering researchers to make informed safety decisions.

PART 2: SCIENTIFIC INTEGRITY & LOGIC: The E-E-A-T Framework

Expertise & Experience: Understanding the Compound's Profile

Anticipated Hazard Classifications: Based on analogous compounds, we can anticipate the following GHS hazard statements:

• H301/H302: Toxic or harmful if swallowed.[6][7]

• H315: Causes skin irritation.[8]

• H319: Causes serious eye irritation.[8]

• H332: Harmful if inhaled.[9]

• H335: May cause respiratory irritation.[8]

Trustworthiness: Self-Validating Protocols

Every procedure outlined in this guide is designed to be a closed-loop system of safety, minimizing exposure at every step. This self-validating approach ensures that safety is an integral part of the experimental workflow, not an afterthought.

Authoritative Grounding & Comprehensive References

Personal Protective Equipment (PPE): An Essential Barrier

The selection of appropriate PPE is the most critical first line of defense against exposure. The following table summarizes the minimum required PPE for handling 2-Chloro-3-iodo-6-(trifluoromethoxy)pyridine.

Body Area	Required PPE	Rationale and Citation
Eyes/Face	Chemical safety goggles with side-shields conforming to EN166 and a face shield.	To protect against splashes and airborne particles that can cause serious eye irritation.[2][10]
Hands	Nitrile or neoprene gloves. Double-gloving is highly recommended.	To provide a robust barrier against skin contact, which can cause irritation. Always inspect gloves before use.[8]
Body	A chemical-resistant lab coat.	To protect against accidental spills and contamination of personal clothing.[2]
Respiratory	A NIOSH/MSHA or European Standard EN 149 approved respirator is necessary if there is a risk of exceeding exposure limits or if irritation is experienced. All handling of the solid should be performed in a certified chemical fume hood.	To prevent inhalation of dust or vapors, which may cause respiratory irritation.[2][6]

Operational and Disposal Plans: A Step-by-Step Guide

A systematic approach to handling and disposal is crucial for minimizing risk. The following workflow diagram illustrates the key phases of engagement with this chemical.

Caption: A comprehensive workflow for the safe handling of 2-Chloro-3-iodo-6-(trifluoromethoxy)pyridine.

Detailed Experimental Protocols

Spill Response Protocol:

• Evacuate: In the event of a significant spill, immediately evacuate the area and alert your laboratory supervisor and institutional safety office.

• Containment (for minor spills within a fume hood):

  • Ensure you are wearing the appropriate PPE.

  • Cover the spill with a chemical absorbent suitable for halogenated organic compounds.

  • Work from the outside of the spill inward to prevent spreading.

• Cleanup and Disposal:

  • Carefully sweep or scoop the absorbent material into a designated, labeled hazardous waste container.[10]

  • Decontaminate the spill area with an appropriate cleaning agent.

  • Place all contaminated cleaning materials into the hazardous waste container.

  • Seal and label the container for disposal according to your institution's guidelines.[11]

Waste Disposal Plan:

Proper segregation and disposal of chemical waste are critical for safety and environmental compliance.

Waste Type	Disposal Container	Key Instructions
Excess Solid Reagent	Labeled, sealed container for halogenated solid waste.	Do not mix with other waste streams. Ensure the label clearly identifies the contents.[10]
Contaminated Disposables (e.g., gloves, weigh paper)	Labeled, sealed container for solid hazardous waste.	Place all contaminated items in this container immediately after use.
Contaminated Solvents and Reaction Mixtures	Labeled, sealed container for halogenated liquid waste.	Ensure the container is made of a compatible material. Do not overfill.

PART 3: VISUALIZATION & FORMATTING

The strategic use of tables and diagrams in this guide is intended to provide quick, accessible, and easily digestible information to complement the detailed procedural text. The workflow diagram, created using Graphviz, offers a clear visual representation of the entire handling process, reinforcing the step-by-step nature of safe laboratory practices.

References

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• Cole-Parmer. (2005, March 21). Material Safety Data Sheet - 2-Chloro-5-(trifluoromethyl)pyridine 98+%.
• MilliporeSigma. (n.d.). 2-Chloro-3-iodo-6-trifluoromethyl-pyridine.
• Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. (n.d.). PMC.
• Jubilant Ingrevia Limited. (2024, January 12). 2-Fluoro-6-(trifluoromethyl)
• Tokyo Chemical Industry. (2025, November 18).
• Rathburn Chemicals. (2020, March 9).
• SAFETY D
• Feng, P., Lee, K. N., Lee, J. W., Zhan, C., & Ngai, M.-Y. (2015). Access to a new class of synthetic building blocks via trifluoromethoxylation of pyridines and pyrimidines. Chemical Science, 6(12), 7139–7144.
• MilliporeSigma. (2025, November 6).
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• Loba Chemie. (n.d.). PYRIDINE FOR SYNTHESIS.
• Pyridine - SAFETY D
• Loba Chemie. (n.d.). PYRIDINE AR.
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